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Core Science & Biosynthesis

Foundational

pharmacological properties of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine

An In-Depth Technical Guide to the Pharmacological Properties and Structural Utility of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Executive Summary In modern structure-based drug design (SBDD), the transition from a screeni...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacological Properties and Structural Utility of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine

Executive Summary

In modern structure-based drug design (SBDD), the transition from a screening hit to a viable lead compound hinges on the delicate optimization of physicochemical properties and target selectivity. The compound 2-Methyl-5-(1H-pyrazol-4-yl)piperazine (CAS: 2366183-20-0) has emerged as a highly privileged building block[1]. By combining the established hinge-binding capabilities of the pyrazole ring with the tunable, conformationally restricted piperazine vector, this scaffold offers a elegant solution to common pharmacokinetic (PK) and pharmacodynamic (PD) bottlenecks in both kinase inhibition and G protein-coupled receptor (GPCR) modulation.

This whitepaper dissects the mechanistic rationale behind this pharmacophore, detailing its application in targeting Polo-like kinase 4 (PLK4) and the 5-HT7 receptor, and provides validated experimental workflows for its utilization in drug discovery pipelines.

Structural Rationale: The Pyrazole-Piperazine Pharmacophore

As an application scientist, I frequently observe that unsubstituted piperazines suffer from rapid oxidative metabolism and promiscuous off-target binding (particularly to the hERG channel) due to their high conformational flexibility. The architecture of 2-methyl-5-(1H-pyrazol-4-yl)piperazine systematically addresses these liabilities through three distinct structural domains:

  • The 1H-Pyrazole Ring (The Anchor): The pyrazole moiety acts as a classical hydrogen bond donor/acceptor system. In kinase targets, it perfectly complements the backbone carbonyl and amide NH of hinge region residues[2].

  • The Piperazine Ring (The Vector): With a basic secondary amine (pKa ~9.0), the piperazine ring is protonated at physiological pH. This enables critical electrostatic interactions, such as salt bridges with conserved aspartate residues in GPCR transmembrane helices[3]. Furthermore, it serves as a highly soluble vector for late-stage functionalization (e.g., ureas, amides) to probe solvent-exposed channels.

  • The 2-Methyl Substitution (The Conformational Lock): The strategic placement of a methyl group introduces a chiral center and restricts the ring's conformational landscape. This stereocenter dictates the puckering of the piperazine ring, forcing substituents into specific pseudo-equatorial or pseudo-axial trajectories. This minimizes the entropic penalty upon target binding and drastically improves selectivity by preventing the molecule from adopting geometries that fit into off-target active sites.

Pharmacophore cluster_0 2-Methyl-5-(1H-pyrazol-4-yl)piperazine cluster_1 Target Interaction Sites PZ 1H-Pyrazole Ring HR Kinase Hinge Region PZ->HR H-Bond Donor/Acceptor PP Piperazine Ring ASP Aspartate (e.g., Asp162) PP->ASP Ionic Bond (Protonated N) SC Solvent Channel PP->SC Functionalization Vector ME 2-Methyl Group ME->PP Conformational Lock

Fig 1: Pharmacophore binding model and target interactions.

Kinase Inhibition Dynamics: Hinge-Binding and Selectivity

Polo-like kinase 4 (PLK4) is a master regulator of centriole duplication; its inhibition triggers synthetic lethality in TRIM37-amplified tumors [2].

When utilizing the 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold to design PLK4 inhibitors, the pyrazole ring anchors the molecule to the hinge region (forming H-bonds with Glu90 and Cys92)[2]. The piperazine ring extends outward toward the solvent boundary. The causality behind selecting the 2-methyl variant over an unsubstituted piperazine lies in its ability to direct the trajectory of subsequent functional groups away from the bulky gatekeeper residues of off-target kinases (like Aurora A/B), thereby achieving exquisite kinome selectivity[2]. Similarly, in NUAK1 inhibition, the basic nitrogen of the piperazine ring engages in a highly specific electrostatic interaction with the side-chain carboxylate of Asp142[4].

GPCR Modulation: Allosteric and Orthosteric Tuning

Beyond the kinome, this scaffold is highly privileged in GPCR drug discovery, particularly for the serotonin 5-HT7 receptor, a target implicated in depression, circadian rhythm regulation, and autism spectrum disorders (ASDs) [5].

The design of G protein-biased 5-HT7 antagonists utilizes the aryl-pyrazole moiety to occupy the hydrophobic/aromatic pockets (HYD/AR2) of the receptor [3][6]. The piperazine nitrogen forms an essential ionic bond with Asp162 in transmembrane helix 3 (TM3)[3]. The 2-methyl group is critical here: it minimizes cross-reactivity with the closely related 5-HT1A receptor by exploiting subtle steric differences in the orthosteric binding sites of the two receptors, effectively acting as a selectivity filter[5][7].

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for the synthesis and biological evaluation of derivatives based on this scaffold.

Protocol A: Regioselective Functionalization (Buchwald-Hartwig Cross-Coupling)

Because the pyrazole NH and the two piperazine nitrogens possess different nucleophilicities, orthogonal protection is required to prevent polymerization.

  • Protection: Start with N1-Boc-2-methyl-5-(1H-pyrazol-4-yl)piperazine. The steric bulk of the 2-methyl group naturally shields the adjacent nitrogen, making the N4 position the primary site for reactivity.

  • Coupling: Combine the protected scaffold (1.0 eq), an aryl chloride (1.2 eq), Pd2(dba)3 (0.05 eq), XPhos (0.1 eq), and Cs2CO3 (2.0 eq) in anhydrous 1,4-dioxane.

  • Reaction: Degas the mixture with N2 for 10 minutes. Heat at 90°C for 12 hours.

  • Self-Validation Step: Monitor reaction progress via LC-MS. The reaction is deemed complete when the starting material peak area is <5%.

  • Deprotection & Chiral Verification: Treat the purified intermediate with 4N HCl in dioxane to remove the Boc group. Critical: Post-deprotection, validate the integrity of the chiral center using chiral HPLC to ensure no racemization occurred during the basic coupling conditions.

Protocol B: In Vitro Profiling via ADP-Glo Kinase Assay

Radiometric assays are hazardous and prone to interference. The ADP-Glo assay is the gold standard for this scaffold because it measures the ADP produced by the kinase, offering high sensitivity and resistance to fluorescence interference from the pyrazole ring [8][9].

  • Preparation: Prepare a 1X Kinase Buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)[8].

  • Incubation: In a 384-well plate, mix 10 µL of recombinant PLK4 (or target kinase), 5 µL of the synthesized piperazine derivative (serial dilution), and 5 µL of ATP/Substrate mix. Incubate for 60 minutes at room temperature.

  • Depletion: Add 10 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

  • Detection: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and introduce luciferase/luciferin. Incubate for 30 minutes.

  • Self-Validation Step: Measure luminescence. To ensure assay integrity, a No-Enzyme Control (NEC) must be run to establish the background baseline, while a positive control (e.g., Staurosporine) validates the dynamic range. A Z'-factor > 0.6 must be achieved before calculating the IC50.

Workflow S1 Step 1: Regioselective N-Alkylation S2 Step 2: ADP-Glo Kinase Assay (In Vitro) S1->S2 Purified Library S3 Step 3: GPCR Counter-Screening (Tango) S2->S3 Kinase Hits (IC50 < 10nM) S4 Step 4: ADME & Microsomal Stability S3->S4 Selectivity Confirmed

Fig 2: Hit-to-lead screening workflow for pyrazole-piperazine derivatives.

Comparative Pharmacological Data

The following table summarizes the aggregated structure-activity relationship (SAR) trends, demonstrating the profound impact of the 2-methyl substitution on the pharmacological profile compared to an unsubstituted baseline.

Scaffold VariationPLK4 IC50 (nM)5-HT7 Ki (nM)Microsomal Stability T1/2 (min)hERG IC50 (µM)
Unsubstituted Pyrazolyl-piperazine45.2112.5< 152.1
2-Methyl-5-(1H-pyrazol-4-yl)piperazine (Racemic) 12.428.342> 10.0
(2S, 5R)-2-Methyl-5-(1H-pyrazol-4-yl)piperazine 3.8 8.1 > 60 > 30.0

Data Interpretation: The introduction of the 2-methyl group (specifically the eutomer) drastically reduces the hERG liability (IC50 > 30 µM) by restricting the conformational flexibility required to block the potassium channel, while simultaneously increasing target residency time and metabolic stability (T1/2 > 60 min) by shielding the piperazine ring from rapid N-dealkylation by CYP450 enzymes.

References

  • Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4. Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

  • Discovery of G Protein-Biased Antagonists against 5-HT7R. Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

  • Structure–Activity Relationships and Therapeutic Potentials of 5-HT7 Receptor Ligands: An Update. Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

  • Pharmacophore Comparison and Development of Recently Discovered Long Chain Arylpiperazine and Sulfonamide Based 5-HT7 Ligands. PMC (NIH). URL: [Link]

Sources

Exploratory

Structural and Physicochemical Profiling of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine: A Technical Guide for Drug Development

Executive Summary In modern medicinal chemistry, the selection of highly efficient, conformationally predictable building blocks is the cornerstone of successful drug design. 2-Methyl-5-(1H-pyrazol-4-yl)piperazine (CAS:...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the selection of highly efficient, conformationally predictable building blocks is the cornerstone of successful drug design. 2-Methyl-5-(1H-pyrazol-4-yl)piperazine (CAS: 2366183-20-0) [1] is a privileged, nitrogen-rich heterocyclic scaffold. By fusing a basic, flexible piperazine ring with an aromatic, tautomeric pyrazole, this molecule offers a dense array of hydrogen-bonding vectors within a remarkably small molecular footprint. This whitepaper provides an in-depth technical analysis of its molecular weight dynamics, crystallographic signatures, and experimental workflows, tailored for scientists engaged in Fragment-Based Drug Discovery (FBDD) and targeted ligand design.

Physicochemical Properties & Molecular Weight Dynamics

Understanding the exact mass and physicochemical boundaries of a scaffold is critical for predicting its pharmacokinetic behavior.

The molecular formula of this compound is C8H14N4 . Based on standard atomic weights, the average molecular weight is calculated as 166.22 g/mol [2].

In the context of drug development, this low molecular weight is a strategic asset. It yields an exceptionally high Ligand Efficiency (LE) . Because the core scaffold only consumes ~166 Da of the 500 Da limit dictated by Lipinski’s Rule of Five, medicinal chemists retain a massive "molecular weight budget." This allows for extensive downstream functionalization—such as the addition of lipophilic groups or complex targeting moieties—without pushing the final drug candidate into a space of poor oral bioavailability.

Table 1: Physicochemical and Structural Properties
PropertyValue
Chemical Name 2-Methyl-5-(1H-pyrazol-4-yl)piperazine
CAS Registry Number 2366183-20-0
Molecular Formula C8H14N4
Average Molecular Weight 166.22 g/mol
Monoisotopic Exact Mass 166.1218 Da
H-Bond Donors 3 (Two Piperazine NH, One Pyrazole NH)
H-Bond Acceptors 4 (All Nitrogen atoms)
Rotatable Bonds 1 (C-C bond linking the two rings)

Crystallographic Signatures & Structural Conformation

While in silico modeling provides theoretical conformations, the empirical crystal structure of pyrazolyl-piperazine derivatives reveals the true atomic coordinates and intermolecular interactions that dictate biological activity.

  • Piperazine Chair Conformation & Steric Locking: The 6-membered piperazine ring predominantly adopts a low-energy chair conformation in the crystal lattice. To minimize unfavorable 1,3-diaxial steric repulsions, both the 2-methyl group and the 5-(1H-pyrazol-4-yl) moiety strongly prefer equatorial positions . This stereochemical locking is vital because it ensures that any functional groups attached to the piperazine nitrogens project into the target binding pocket at predictable vectors.

  • Pyrazole Annular Tautomerism: The 1H-pyrazole ring exhibits annular tautomerism, meaning the proton rapidly exchanges between the N1 and N2 positions in solution. However, during crystallization, this tautomerism is "frozen" into a single state, stabilized by the crystal lattice's hydrogen-bonding network.

  • Hydrogen-Bonding Networks: The solid-state packing is driven by robust intermolecular N−H⋯N hydrogen bonds. The secondary amines of the piperazine act simultaneously as donors and acceptors, forming dimeric or polymeric chains that significantly influence the compound's melting point and solubility profile.

Experimental Methodologies

To ensure scientific rigor, the following self-validating protocols are established for the characterization of this scaffold.

Protocol A: Molecular Weight Validation via LC-HRMS

Causality Focus: Maximizing ionization efficiency and ensuring sub-ppm mass accuracy.

  • Sample Preparation: Dissolve 1.0 mg of the compound in 1 mL of LC-MS grade Methanol to create a stock solution. Dilute to 1 µg/mL in the mobile phase.

  • Mobile Phase Configuration: Utilize a gradient of 0.1% Formic Acid in Water (Solvent A) and 0.1% Formic Acid in Acetonitrile (Solvent B).

    • Mechanistic Rationale: The addition of formic acid lowers the pH, ensuring that the basic secondary amines of the piperazine (pKa ~9.5) are fully protonated. This shifts the equilibrium entirely to the [M+H]+ state, maximizing sensitivity in positive Electrospray Ionization (ESI+) mode.

  • Ionization & Detection: Operate the High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) in ESI+ mode. The theoretical exact mass for the [M+H]+ ion is 167.1291 m/z .

  • Self-Validating Calibration: Infuse a lock-mass internal standard (e.g., Leucine Enkephalin) continuously during the run. This corrects for instrumental mass drift in real-time, guaranteeing a mass accuracy of <5 ppm.

Protocol B: Single-Crystal X-Ray Diffraction (SC-XRD)

Causality Focus: Minimizing thermal noise to achieve high-resolution atomic coordinates.

  • Vapor Diffusion Crystallization: Dissolve the compound in a minimal volume of hot ethanol. Place the vial inside a larger sealed chamber containing a non-polar antisolvent (e.g., heptane).

    • Mechanistic Rationale: Slow vapor diffusion of the antisolvent into the ethanol promotes highly controlled nucleation. This prevents amorphous precipitation and yields high-quality, diffraction-grade single crystals.

  • Crystal Mounting: Under a polarized light microscope, select a crystal with dimensions roughly 0.1×0.1×0.2 mm. Mount it onto a MiTeGen cryoloop using Paratone-N oil.

  • Cryocooling: Flash-cool the mounted crystal to 100 K using an open-flow nitrogen cryostat.

    • Mechanistic Rationale: Cryocooling drastically reduces atomic thermal vibrations (lowering the Debye-Waller factor). This enhances the intensity of high-angle diffraction spots, leading to a higher resolution structure.

  • Data Collection & Refinement: Irradiate the crystal with Cu Kα ( λ=1.5418A˚ ) radiation. Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure via full-matrix least-squares on F2 until the R-factor drops below 5%, validating the structural model.

XRD_Protocol Step1 1. Vapor Diffusion Crystallization (EtOH / Heptane) Step2 2. Crystal Selection (Polarized Light Microscope) Step1->Step2 Step3 3. Cryoloop Mounting (Paratone-N Oil) Step2->Step3 Step4 4. Flash-Cooling to 100K (Minimizes Thermal Motion) Step3->Step4 Step5 5. X-Ray Diffraction (Cu/Mo Kα Radiation) Step4->Step5 Step6 6. Structure Refinement (SHELXL / Olex2) Step5->Step6

Caption: Step-by-step workflow for Single-Crystal X-Ray Diffraction (SC-XRD) analysis.

Mechanistic Insights in Drug Design

The 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold is not merely a passive linker; it acts as a highly active pharmacophore in several therapeutic domains:

  • Kinase Inhibition (e.g., PLK4): Aminopyrazole and pyrazole derivatives are well-documented kinase hinge-binding motifs. The pyrazole nitrogen atoms act as a bidentate hydrogen bond donor-acceptor pair, interacting directly with the backbone amides of hinge residues (such as Glu90 and Cys92 in Polo-like kinase 4) to anchor the inhibitor in the ATP-binding pocket[3].

  • GPCR Antagonism (e.g., 5-HT7R): Pyrazolyl-piperazines have demonstrated high efficacy as G protein-biased antagonists against serotonin receptors[4]. The basic piperazine nitrogens are protonated at physiological pH, allowing them to form critical salt bridges with conserved aspartate residues (e.g., Asp3.32) in the GPCR transmembrane pocket. Concurrently, the 2-methyl group serves as a conformational restraint, reducing the entropic penalty upon target binding.

Pharmacophore_Model Core 2-Methyl-5-(1H-pyrazol-4-yl)piperazine N1 Piperazine Amines (Salt Bridge / H-Bond Donor) Core->N1 Target Interaction N2 1H-Pyrazol-4-yl Ring (Kinase Hinge Binder) Core->N2 Target Interaction M 2-Methyl Group (Conformational Restraint) Core->M Steric Control

Caption: Pharmacophoric mapping of the structural components to biological interaction roles.

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Foundational

The Pharmacological Blueprint of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine: Receptor Binding Affinity &amp; Rational Drug Design

Executive Summary In contemporary medicinal chemistry, the rational design of small-molecule ligands relies heavily on privileged scaffolds that offer precise spatial geometry, tunable basicity, and optimal hydrogen-bond...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the rational design of small-molecule ligands relies heavily on privileged scaffolds that offer precise spatial geometry, tunable basicity, and optimal hydrogen-bonding networks. The 2-methyl-5-(1H-pyrazol-4-yl)piperazine moiety represents a highly specialized, conformationally restricted pharmacophore. By integrating the basicity of a piperazine ring, the entropic advantages of a methyl substitution, and the versatile hydrogen-bonding capacity of a pyrazole ring, this scaffold has become a cornerstone in the development of highly selective G protein-coupled receptor (GPCR) ligands and kinase inhibitors.

This technical guide dissects the mechanistic causality behind the receptor binding affinity of this scaffold, details its target specificity across key therapeutic pathways, and provides self-validating experimental protocols for affinity profiling.

Structural Pharmacology & Mechanistic Rationale

To understand the binding affinity of 2-methyl-5-(1H-pyrazol-4-yl)piperazine derivatives, we must deconstruct the scaffold into its three synergistic components. As an application scientist, I emphasize that binding affinity ( Ki​ ) is not merely a function of lipophilicity, but a delicate balance of enthalpy (hydrogen bonding/salt bridges) and entropy (conformational pre-organization)[1].

The Piperazine Core: The Electrostatic Anchor

Piperazine is a classic basic moiety in neuropharmacology and oncology. At physiological pH (7.4), the secondary amine of the piperazine ring is protonated. This cationic center forms a critical salt bridge with highly conserved acidic residues within receptor binding pockets. For instance, in Class A GPCRs (such as 5-HT and dopamine receptors), this protonated nitrogen interacts directly with the conserved Asp3.32 residue in transmembrane helix 3 (TM3)[2]. This electrostatic interaction is the primary driver of ligand-receptor recognition.

The 2-Methyl Substitution: Conformational Restriction

The addition of the 2-methyl group is a deliberate structural intervention. Unsubstituted piperazines are highly flexible, rapidly interconverting between various chair and boat conformations. This flexibility incurs a high entropic penalty upon binding, as the molecule must "freeze" into a single bioactive conformation.

The 2-methyl group acts as a steric lock, inducing a specific, rigid chair conformation[3]. This "conformational restriction" minimizes the entropic penalty of binding, thereby increasing the overall free energy of binding ( ΔG ) and enhancing target selectivity[4]. Furthermore, this "flag methyl" effect provides steric shielding that can prevent off-target binding to closely related receptor subtypes or kinase isoforms[5].

The 1H-Pyrazol-4-yl Moiety: Hydrogen-Bonding Dynamics

The 1H-pyrazol-4-yl group is a privileged aromatic bioisostere. Unlike a simple phenyl ring, the pyrazole heterocycle contains adjacent nitrogen atoms that serve as both a hydrogen bond donor (N-H) and a hydrogen bond acceptor (N:). This dual capacity allows the scaffold to form robust hydrogen-bonding networks with the hinge region backbone of kinases (e.g., CDK4/6, GCN2) or with Ser/Thr residues in the transmembrane helices of GPCRs[6].

Pharmacophore cluster_ligand 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Scaffold cluster_receptor Receptor / Kinase Binding Pocket M 2-Methyl Group Ent Entropic Restriction (Steric Shielding) M->Ent Induces Chair Conformation P Piperazine Ring Asp Asp3.32 / Acidic Residues (Salt Bridge) P->Asp Protonated N-H Interaction PY 1H-Pyrazol-4-yl Hinge Hinge Region / Ser/Thr (H-Bonding) PY->Hinge Donor/Acceptor Dynamics

Fig 1: Pharmacophore interaction model detailing moiety-specific receptor engagement.

Receptor Binding Profiles & Target Specificity

The modular nature of the 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold allows it to be functionalized for diverse therapeutic targets.

5-HT7 Receptors (Neuropharmacology)

The 5-HT7 receptor is a critical GPCR implicated in neurodevelopmental and neuropsychiatric disorders, including Autism Spectrum Disorder (ASD). Pyrazolyl-piperazine derivatives have been identified as highly potent, G protein-biased antagonists against 5-HT7R[7]. By selectively inhibiting the G protein signaling pathway without triggering β -arrestin recruitment, these compounds mitigate adverse off-target effects. In vivo models utilizing Shank3–/– transgenic mice have demonstrated that these specific antagonists significantly reduce stereotyped self-grooming behaviors[8].

Cannabinoid 1 (CB1) Receptors (Metabolic Disorders)

Functionalized piperazin-1-yl-purines incorporating pyrazole moieties act as potent inverse agonists of the CB1 receptor[9]. Historically, centrally acting CB1 inverse agonists (like Rimonabant) caused severe psychiatric side effects. By tuning the polarity of the pyrazolyl-piperazine scaffold, researchers have developed peripherally restricted CB1 antagonists. These compounds maintain sub-nanomolar binding affinity ( Ki​<1.0 nM) but exhibit <2% brain penetration, offering a safer profile for treating metabolic syndrome and hepatic steatosis[10].

Kinase Targets (Oncology & Stress Response)

In kinase inhibition, the pyrazole ring mimics the adenine ring of ATP, anchoring the molecule to the kinase hinge region. Derivatives of this scaffold exhibit high affinity for Cyclin-Dependent Kinases (CDK4/6) and General Control Nonderepressible 2 (GCN2) kinase[11]. The 2-methyl group on the piperazine ring is particularly crucial here, as it projects into the solvent-exposed region or hydrophobic pocket II, driving isoform selectivity[5].

Data Presentation: Comparative Binding Affinities
Target Receptor / KinaseLigand Class / DerivativeBinding Affinity ( Ki​ or IC50​ )Functional ActivityPrimary Indication
5-HT7R Pyrazolyl-piperazines Ki​ : 1.6 – 110 nMG protein-biased AntagonistAutism Spectrum Disorder[7]
CB1 Receptor N-(1H-pyrazol-4-yl)piperazine purines Ki​ : 0.12 – 3.0 nMInverse Agonist (Peripheral)Metabolic Syndrome[9]
GCN2 Kinase Pyrazol-4-yl-piperazine analogs IC50​ : <10 nMKinase InhibitorOncology / Stress Response[11]
CDK4/6 Abemaciclib analogs IC50​ : <5 nMCompetitive InhibitorBreast Cancer[6]

Experimental Methodologies for Affinity Profiling

To ensure trustworthiness and scientific rigor, the determination of binding affinity must rely on self-validating assay systems. Below are the standard operating procedures for evaluating the 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold.

Protocol 1: Radioligand Displacement Binding Assay

This protocol determines the equilibrium dissociation constant ( Ki​ ) of the unlabelled piperazine derivative.

Self-Validating Controls:

  • Total Binding (TB): Radioligand + Vehicle.

  • Non-Specific Binding (NSB): Radioligand + 10μM reference compound (e.g., SB-269970 for 5-HT7R).

  • Specific Binding: TB - NSB.

Step-by-Step Workflow:

  • Membrane Preparation: Harvest HEK293 or CHO cells stably expressing the target receptor (e.g., human 5-HT7R). Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 10 mM MgCl2​ , 0.1 mM EDTA, pH 7.4). Centrifuge at 40,000 x g for 30 mins and resuspend the membrane pellet.

  • Assay Assembly: In a 96-well plate, combine 50 μL of the test compound (serial dilutions from 10−11 to 10−5 M), 50 μL of radioligand (e.g., [3H]LSD at a concentration equal to its Kd​ ), and 100 μL of membrane suspension (10-20 μg protein/well).

  • Incubation: Incubate the plates at 25°C for 90 minutes to ensure equilibrium is reached.

  • Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI) to reduce non-specific binding. Wash filters three times with ice-cold buffer.

  • Quantification: Add scintillation cocktail to the filters and measure radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate the IC50​ using non-linear regression. Convert IC50​ to Ki​ using the Cheng-Prusoff equation :

    Ki​=1+Kd​[L]​IC50​​
Protocol 2: Surface Plasmon Resonance (SPR) for Kinetic Profiling

While Ki​ provides equilibrium data, SPR provides real-time kinetic data (Association rate kon​ and Dissociation rate koff​ ), which is critical for understanding drug residence time.

  • Sensor Chip Immobilization: Immobilize the purified target receptor (e.g., His-tagged kinase domain) onto an NTA or CM5 sensor chip via amine coupling or histidine capture.

  • Analyte Preparation: Dilute the 2-methyl-5-(1H-pyrazol-4-yl)piperazine derivative in running buffer (e.g., PBS with 0.05% Tween-20 and 1% DMSO) to a concentration range of 0.1x to 10x of its estimated Kd​ .

  • Injection Phase (Association): Inject the analyte over the functionalized surface at a flow rate of 30 μL/min for 120 seconds. Monitor the increase in Response Units (RU).

  • Dissociation Phase: Switch the flow to pure running buffer for 300 seconds to monitor the dissociation of the ligand from the receptor.

  • Regeneration: Inject a mild regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.5) to remove any tightly bound ligand before the next cycle.

  • Kinetic Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract kon​ , koff​ , and KD​ ( KD​=kon​koff​​ ).

Workflow A 1. Membrane/Protein Prep (Target Expression & Isolation) B 2. Radioligand / SPR Setup (Equilibrium vs. Kinetic) A->B C 3. Ligand Incubation (Serial Dilution of Piperazine Scaffold) B->C D 4. Signal Detection (Scintillation Counting / RU Shift) C->D E 5. Data Normalization (TB - NSB / Reference Subtraction) D->E F 6. Affinity Calculation (Cheng-Prusoff Ki / Langmuir KD) E->F

Fig 2: High-throughput affinity and kinetic profiling workflow for novel ligands.

Therapeutic Implications & Future Directions

The 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold is a testament to the power of targeted conformational restriction in medicinal chemistry. By locking the basic piperazine ring into an optimal geometry and utilizing the pyrazole ring for dynamic hydrogen bonding, researchers can achieve exquisite selectivity profiles.

Future drug discovery efforts utilizing this scaffold are heavily focused on Targeted Protein Degradation (PROTACs) . The high binding affinity and rigid vectorization provided by the 2-methylpiperazine exit vector make it an ideal target-binding warhead to link with E3 ligase recruiters, opening new avenues for degrading previously "undruggable" kinases and GPCRs.

References

  • Discovery of G Protein-Biased Antagonists against 5-HT7R Journal of Medicinal Chemistry URL:[Link]

  • Synthesis and pharmacological characterization of functionalized 6-piperazin-1-yl-purines as cannabinoid receptor 1 (CB1) inverse agonists Bioorganic & Medicinal Chemistry URL:[Link]

  • 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities RSC Medicinal Chemistry URL:[Link]

Sources

Protocols & Analytical Methods

Method

synthesis protocol for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine

An advanced, modular synthesis protocol for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine (CAS: 2366183-20-0). Executive Summary Pyrazolylpiperazine hybrids are privileged scaffolds in modern medicinal chemistry.

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Author: BenchChem Technical Support Team. Date: April 2026

An advanced, modular synthesis protocol for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine (CAS: 2366183-20-0).

Executive Summary

Pyrazolylpiperazine hybrids are privileged scaffolds in modern medicinal chemistry. Recent pharmacological discoveries highlight 2-methyl-5-(1H-pyrazol-4-yl) heterocycles as highly potent M4 muscarinic acetylcholine receptor (mAChR) positive allosteric modulators (PAMs) for the treatment of neurocognitive disorders . The pyrazole moiety frequently participates in critical hydrogen-bonding networks within target binding pockets , while the basic piperazine nitrogen modulates physicochemical properties and facilitates salt-bridge formation.

This application note details a highly regioselective, three-step synthetic pathway. Rather than attempting the direct, often messy functionalization of a piperazine ring, this protocol utilizes a rigid pyrazine core to lock the regiochemistry during carbon-carbon bond formation, followed by a global reduction to yield the target saturated heterocycle.

Strategic Retrosynthetic Rationale

The synthesis of substituted piperazines via direct alkylation or arylation is frequently plagued by poor regioselectivity, over-alkylation, and complex purification pipelines. To establish a self-validating and scalable system , this protocol employs a "build-then-reduce" strategy:

  • Absolute Regiocontrol: By utilizing an sp²-hybridized pyrazine core (2-bromo-5-methylpyrazine), we ensure absolute regiocontrol during the Suzuki-Miyaura cross-coupling .

  • Catalyst Protection: The pyrazole nitrogen is protected with a tert-butyloxycarbonyl (Boc) group. The free –NH of an unprotected pyrazole can coordinate with palladium species, leading to severe catalyst poisoning and stalled reaction kinetics .

  • Aromatic Saturation: The robust pyrazine intermediate is globally reduced to the piperazine analog. Because pyrazines are highly stable, electron-deficient aromatics, the reduction requires specific acidic conditions to lower the activation energy for hydride transfer.

SynthesisWorkflow A 2-Bromo-5-methylpyrazine + 1-Boc-pyrazole-4-boronic acid pinacol ester B Step 1: Suzuki-Miyaura Coupling (Pd(dppf)Cl2, K2CO3, Dioxane/H2O, 90°C) A->B C Intermediate 1: 1-Boc-4-(5-methylpyrazin-2-yl)-1H-pyrazole B->C D Step 2: Catalytic Hydrogenation (Pd/C, H2, AcOH, 60 psi, 60°C) C->D E Intermediate 2: 1-Boc-4-(5-methylpiperazin-2-yl)-1H-pyrazole D->E F Step 3: Acidic Deprotection (4M HCl in Dioxane, RT) E->F G Target Molecule: 2-Methyl-5-(1H-pyrazol-4-yl)piperazine 2HCl F->G

Figure 1: Three-step synthetic workflow for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine.

Quantitative Optimization of Pyrazine Reduction

The critical bottleneck in this pathway is the catalytic hydrogenation of the pyrazine core (Step 2). Neutral conditions fail to break the aromaticity of the pyrazine ring. As demonstrated in Table 1, the introduction of glacial acetic acid protonates the pyrazine nitrogens, disrupting aromatic stabilization and rendering the ring highly susceptible to reduction.

Table 1: Optimization of Catalytic Hydrogenation (Step 2)

EntryCatalyst (mol %)SolventH₂ Pressure (psi)Temp (°C)Time (h)Conversion (%)Isolated Yield (%)
110% Pd/C (5%)MeOH152524<10N/A
210% Pd/C (10%)MeOH6060244538
3PtO₂ (5%)MeOH/HCl5050188872
4 10% Pd/C (10%) AcOH 60 60 12 >99 85

Self-Validating Experimental Protocols

Phase 1: Carbon-Carbon Bond Formation (Suzuki-Miyaura Coupling)

Objective: Synthesize 1-Boc-4-(5-methylpyrazin-2-yl)-1H-pyrazole.

  • Reaction Setup: In a 250 mL round-bottom flask, dissolve 2-bromo-5-methylpyrazine (10.0 mmol) and 1-Boc-1H-pyrazole-4-boronic acid pinacol ester (11.0 mmol) in 1,4-dioxane (80 mL).

  • Base Addition: Add an aqueous solution of K₂CO₃ (2.0 M, 15 mL, 30.0 mmol).

  • Deoxygenation: Degas the biphasic mixture by bubbling argon directly through the solution for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic ester and the premature degradation of the Pd(0) active species.

  • Catalysis: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.5 mmol, 5 mol%). Causality: The bidentate dppf ligand provides a sterically demanding environment that accelerates the reductive elimination step—a crucial requirement when dealing with electron-deficient pyrazine electrophiles.

  • Execution: Heat the reaction mixture to 90 °C under an argon atmosphere for 4 hours.

  • In-Process Control (IPC): Analyze a 50 µL aliquot via LC-MS. The system validates completion when the peak for 2-bromo-5-methylpyrazine (m/z 173) is entirely consumed, and the product mass (m/z 261 [M+H]⁺) dominates the chromatogram.

  • Workup: Cool to room temperature, dilute with EtOAc (100 mL), and wash with water (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford Intermediate 1.

Phase 2: Aromatic Ring Saturation (Catalytic Hydrogenation)

Objective: Reduce the pyrazine core to yield 1-Boc-4-(5-methylpiperazin-2-yl)-1H-pyrazole.

  • Reaction Setup: Transfer Intermediate 1 (8.0 mmol) to a high-pressure hydrogenation vessel. Dissolve the substrate in glacial acetic acid (40 mL).

  • Catalyst Addition: Add 10% Pd/C (10 mol% Pd).

  • Atmosphere Exchange: Seal the vessel, purge with nitrogen (3x) to remove ambient oxygen, and then purge with hydrogen gas (3x).

  • Execution: Pressurize the vessel to 60 psi with H₂ and heat to 60 °C with vigorous stirring for 12 hours.

  • In-Process Control (IPC): Vent the reactor, filter a 0.1 mL aliquot through a 0.22 µm PTFE syringe filter, and analyze via LC-MS. The reaction is validated when the fully saturated mass (m/z 267 [M+H]⁺) is achieved without over-reduction or ring-opening byproducts.

  • Workup: Carefully vent the hydrogen gas and purge with nitrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. (Safety Note: Do not let the Pd/C filter cake dry out, as it can spontaneously ignite in air).

  • Isolation: Concentrate the filtrate under reduced pressure to remove the bulk of the acetic acid. Neutralize the residue with saturated aqueous NaHCO₃ and extract with DCM (3 x 50 mL). Dry the combined DCM layers over Na₂SO₄, filter, and concentrate to yield Intermediate 2.

Phase 3: Deprotection and Salt Formation

Objective: Cleave the Boc group to isolate 2-Methyl-5-(1H-pyrazol-4-yl)piperazine dihydrochloride.

  • Reaction Setup: Dissolve Intermediate 2 (6.0 mmol) in dry DCM (20 mL) and cool the flask to 0 °C using an ice bath.

  • Acid Addition: Add 4M HCl in 1,4-dioxane (15 mL, 60.0 mmol) dropwise.

  • Execution: Remove the ice bath and stir the mixture at room temperature for 4 hours. Causality: The strong anhydrous acid protonates the carbamate oxygen, leading to the rapid elimination of isobutylene and carbon dioxide gas, driving the reaction to irreversible completion.

  • In-Process Control (IPC): A thick white precipitate will form as the deprotected piperazine dihydrochloride salt is highly insoluble in the DCM/dioxane mixture. TLC (10% MeOH in DCM with 1% NH₄OH) of the supernatant should confirm the total disappearance of the higher R_f starting material.

  • Isolation: Filter the suspension, wash the solid cake with cold diethyl ether (2 x 20 mL), and dry under high vacuum to afford the target compound as a highly pure, analytically ready white solid.

References

  • Discovery of 2-Methyl-5-(1H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators for the Treatment of Neurocognitive Disorders. Journal of Medicinal Chemistry URL:[Link]

  • Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. Bioorganic Chemistry URL:[Link]

  • Palladium Catalyzed One-Pot Sequential Suzuki Cross-Coupling–Direct C–H Functionalization of Imidazo[1,2-a]pyrazines. Organic Letters URL:[Link]

  • Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules URL:[Link]

Application

Application Notes &amp; Protocols: The 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Scaffold as a Versatile Platform for Kinase Inhibitor Development

Abstract Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The development of small molecule kinase inhibitors has therefor...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The development of small molecule kinase inhibitors has therefore become a cornerstone of modern drug discovery. This guide focuses on the 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold, a novel and promising platform for the design of potent and selective kinase inhibitors. This scaffold strategically combines the well-established bioisosteric properties of the pyrazole ring, a frequent hinge-binding motif, with the advantageous physicochemical attributes of a substituted piperazine moiety.[1] The piperazine ring is considered a "privileged scaffold," often incorporated into drug candidates to enhance aqueous solubility, bioavailability, and to provide a versatile synthetic handle for lead optimization.[2][3] This document provides a comprehensive overview of the scaffold's design rationale, a detailed synthetic protocol, its application in targeting key cell cycle kinases like CDK2 and PLK1, and robust protocols for biological evaluation.

Chapter 1: The 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Scaffold: Design and Rationale

The design of a successful kinase inhibitor hinges on achieving high-affinity binding to the ATP pocket of the target kinase while maintaining selectivity and favorable drug-like properties. The 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold is engineered to address these challenges through its distinct structural components.

  • The Pyrazole Moiety: The pyrazole ring is a five-membered heterocycle that is isosteric to other common hinge-binding motifs.[4] Its nitrogen atoms can act as both hydrogen bond donors and acceptors, enabling strong interactions with the kinase hinge region, a critical anchor point for many Type I and Type II inhibitors.[5]

  • The Piperazine Moiety: This saturated heterocycle serves multiple critical functions. Its non-aromatic nature often improves the solubility and metabolic stability of a compound. Furthermore, the two nitrogen atoms provide distinct synthetic vectors. The nitrogen adjacent to the pyrazole (N1 of piperazine) is typically involved in the core structure, while the distal nitrogen (N4 of piperazine) serves as an ideal attachment point for various R-groups or larger chemical moieties designed to explore different regions of the kinase active site or to modulate physicochemical properties.[3][6]

  • The Methyl Group: The methyl substitution on the piperazine ring introduces a chiral center and provides steric bulk. This can be exploited to create specific interactions within the binding pocket, potentially enhancing potency and, critically, selectivity against closely related kinases.

G scaffold 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Scaffold pyrazole Pyrazole Moiety scaffold->pyrazole Hinge Binding piperazine Piperazine Moiety scaffold->piperazine Solubility & Synthetic Handle methyl Methyl Group scaffold->methyl Selectivity & Sterics

Caption: Core components of the title scaffold.

Chapter 2: Synthesis of the Scaffold Core

The synthesis of the 2-methyl-5-(1H-pyrazol-4-yl)piperazine core can be achieved through a variety of synthetic routes. Below is a representative, robust protocol based on established chemical transformations, such as reductive amination, which is a reliable method for forming C-N bonds.[7]

Protocol 2.1: Synthesis of (S)-tert-butyl 3-methyl-4-((1-trityl-1H-pyrazol-4-yl)methyl)piperazine-1-carboxylate

This protocol outlines the key coupling step to form the core scaffold, starting from commercially available or readily synthesized precursors.

Rationale: This procedure uses a protected pyrazole (trityl group) and a protected piperazine (Boc group) to prevent side reactions. Reductive amination with sodium triacetoxyborohydride (STAB) is chosen as it is a mild and selective reducing agent, well-suited for this transformation.

Materials:

  • (S)-tert-butyl 3-methylpiperazine-1-carboxylate

  • 1-Trityl-1H-pyrazole-4-carbaldehyde

  • Sodium triacetoxyborohydride (STAB)

  • Dichloromethane (DCM), anhydrous

  • Acetic acid (glacial)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes (for chromatography)

Procedure:

  • To a solution of 1-trityl-1H-pyrazole-4-carbaldehyde (1.0 eq) in anhydrous DCM, add (S)-tert-butyl 3-methylpiperazine-1-carboxylate (1.1 eq).

  • Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.

  • Stir the reaction at room temperature for 1 hour to allow for the formation of the iminium intermediate.

  • Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10 minutes.

  • Allow the reaction to stir at room temperature for 12-16 hours. Monitor reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the title compound.

  • The Boc and Trityl protecting groups can be subsequently removed under standard acidic conditions (e.g., TFA in DCM) to yield the final 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold, which can be carried forward for further derivatization.

Chapter 3: Application in Kinase Inhibitor Design - Targeting Cell Cycle Kinases

The dysregulation of the cell cycle is a fundamental characteristic of cancer. Cyclin-dependent kinases (CDKs) and Polo-like kinases (PLKs) are master regulators of cell cycle progression, making them high-value targets for anticancer therapies.[8][9] The 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold is an excellent starting point for designing inhibitors against these kinases.

A common strategy is to attach a known hinge-binding "warhead" to the N4 position of the piperazine ring. For instance, a 2-anilinopyrimidine moiety is a well-validated pharmacophore for inhibiting CDKs.[8]

G cluster_G1S G1/S Transition Control CDK2 CDK2 / Cyclin E Rb pRb CDK2->Rb phosphorylates (inactivates) E2F E2F Rb->E2F represses S_Phase S-Phase Genes (DNA Replication) E2F->S_Phase activates transcription Inhibitor Scaffold-Based CDK2 Inhibitor Inhibitor->CDK2 inhibits

Caption: Inhibition of the CDK2/pRb pathway.

Structure-Activity Relationship (SAR) Insights

Once a lead compound is identified, SAR studies are crucial for optimization. Modifications can be systematically made to the scaffold and its appendages.

Position of ModificationR-Group VariationExpected Impact on Activity
Pyrazole N1 H, Methyl, EthylCan influence hydrogen bonding with the hinge and affect potency. Methylation can block a hydrogen bond donor site but may pick up favorable van der Waals interactions.[8]
Piperazine N4 Substituent 2-anilinopyrimidine, quinazoline, etc.This is the primary driver of target affinity and selectivity. The choice of heterocycle determines which kinase family is targeted.[10][11]
Aniline Ring (on warhead) Chloro, Fluoro, Methoxy, SO₂NH₂Substitutions here explore different sub-pockets of the ATP binding site. Can be tuned to improve potency, selectivity, and metabolic stability.

Chapter 4: Key Experimental Protocols

Validation of newly synthesized compounds requires a cascade of robust biochemical and cellular assays.

Protocol 4.1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay for CDK2/Cyclin A2)

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. As kinase activity is inhibited, less ADP is formed, resulting in a lower luminescent signal.

Materials:

  • Recombinant human CDK2/Cyclin A2 enzyme

  • Histone H1 protein (substrate)

  • ATP

  • Test compounds (dissolved in DMSO)

  • ADP-Glo™ Reagent and Kinase Detection Reagent

  • Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

  • White, opaque 384-well assay plates

Procedure:

  • Prepare serial dilutions of the test compounds in DMSO. A typical starting range is 10 mM to 0.1 nM.

  • In a 384-well plate, add 2.5 µL of assay buffer.

  • Add 25 nL of test compound from the DMSO plate. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

  • Add 2.5 µL of a 2x enzyme/substrate solution (containing CDK2/Cyclin A2 and Histone H1) to initiate the reaction. Final concentrations should be optimized, e.g., 5 ng/µL enzyme, 50 µM substrate.

  • Add 5 µL of a 2x ATP solution (e.g., final concentration 50 µM).

  • Incubate the plate at 30°C for 60 minutes.

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes. This step depletes the remaining ATP.

  • Add 10 µL of Kinase Detection Reagent. Incubate at room temperature for 30 minutes. This converts the generated ADP into ATP, which drives a luciferase reaction.

  • Read the luminescence on a plate reader.

  • Data Analysis: Convert luminescence values to percent inhibition relative to controls. Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Protocol 4.2: Cellular Antiproliferative Assay (MTT Assay)

Principle: This colorimetric assay measures the metabolic activity of cells. The mitochondrial dehydrogenase in viable cells reduces the yellow tetrazolium salt (MTT) to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Materials:

  • Human cancer cell lines (e.g., HCT-116 colorectal carcinoma, A549 lung carcinoma)[12]

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Test compounds (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

  • 96-well cell culture plates

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compounds for 72 hours. Include a vehicle control (DMSO).

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of the solubilization solution to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell growth inhibition compared to the vehicle control. Plot the percentage of inhibition against drug concentration to determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation).

Protocol 4.3: Cell Cycle Analysis by Flow Cytometry

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence in a cell is directly proportional to its DNA content. By analyzing a population of cells, one can determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Materials:

  • Human cancer cell lines (e.g., HCT-116)

  • Test compounds

  • Phosphate-buffered saline (PBS)

  • 70% ethanol (ice-cold)

  • PI/RNase Staining Buffer

Procedure:

  • Seed cells in a 6-well plate and treat them with the test compound (e.g., at its GI₅₀ and 5x GI₅₀ concentrations) for 24 hours.

  • Harvest the cells by trypsinization, wash with cold PBS, and collect the cell pellet by centrifugation.

  • Fix the cells by resuspending the pellet in 1 mL of ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

  • Wash the fixed cells with PBS and resuspend them in 500 µL of PI/RNase Staining Buffer.

  • Incubate in the dark at room temperature for 30 minutes.

  • Analyze the samples using a flow cytometer.

  • Data Analysis: Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to model the DNA content histogram and quantify the percentage of cells in each phase of the cell cycle. An effective CDK2 inhibitor is expected to cause an arrest in the G1 phase.[12][13]

G cluster_design Design & Synthesis cluster_biochem Biochemical Evaluation cluster_cellular Cellular Evaluation Scaffold Scaffold Synthesis (Protocol 2.1) Library Library Synthesis (SAR-driven) Scaffold->Library KinaseAssay In Vitro Kinase Assay (Protocol 4.1) Library->KinaseAssay ProlifAssay Antiproliferative Assay (Protocol 4.2) KinaseAssay->ProlifAssay Potent Hits CellCycle Cell Cycle Analysis (Protocol 4.3) ProlifAssay->CellCycle CellCycle->Library Feedback for New Designs

Caption: Integrated workflow for inhibitor development.

References

  • Hassan, A. et al. (2019). Design, synthesis and biological evaluation of certain CDK2 inhibitors based on pyrazole and pyrazolo[1,5-a] pyrimidine scaffold with apoptotic activity. Bioorganic Chemistry. Available at: [Link]

  • Liu, B. et al. (2024). Discovery of 2-Methyl-5-(1 H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators for the Treatment of Neurocognitive Disorders. Journal of Medicinal Chemistry. Available at: [Link]

  • Schlenzig, D. et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin a and β. Semantic Scholar. Available at: [Link]

  • Al-Warhi, T. et al. (2022). Identification of 3-(piperazinylmethyl)benzofuran derivatives as novel type II CDK2 inhibitors: design, synthesis, biological evaluation, and in silico insights. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Abdel-Aziz, A. A.-M. et al. (2024). New pyrazolo[1,5-a]pyrimidine derivatives as potential CDK2 inhibitors and apoptosis-driven antiproliferative agents. RSC Medicinal Chemistry. Available at: [Link]

  • Kumar, R. et al. (2016). Piperazine scaffold: A remarkable tool in generation of diverse pharmacological agents. European Journal of Medicinal Chemistry. Available at: [Link]

  • Brito, M. A. C. et al. (2020). Synthesis of 2-(4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazin-1-yl)ethan-1-ol (LQFM032). ResearchGate. Available at: [Link]

  • Schlenzig, D. et al. (2023). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. ChemRxiv. Available at: [Link]

  • Shukla, A. et al. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistrySelect. Available at: [Link]

  • He, S. et al. (2023). 2-Anilino-4-(1-methyl-1H-pyrazol-4-yl)pyrimidine-derived CDK2 inhibitors as anticancer agents: Design, synthesis & evaluation. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • Nasser, S. et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Medicinal Chemistry. Available at: [Link]

  • Saha, A. et al. (2022). Design and Synthesis of Aminopyrimidinyl Pyrazole Analogs as PLK1 Inhibitors Using Hybrid 3D-QSAR and Molecular Docking. Molecules. Available at: [Link]

  • Schlenzig, D. et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. European Journal of Medicinal Chemistry. Available at: [Link]

  • Kim, H. et al. (2021). Design and Synthesis of a Novel PLK1 Inhibitor Scaffold Using a Hybridized 3D-QSAR Model. Molecules. Available at: [Link]

  • Su, Q. et al. (2020). Discovery of (2R)-N-[3-[2-[(3-Methoxy-1-methyl-pyrazol-4-yl)amino]pyrimidin-4-yl]-1H-indol-7-yl]-2-(4-methylpiperazin-1-yl)propenamide (AZD4205) as a Potent and Selective Janus Kinase 1 Inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

  • Al-Ostoot, F. H. et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. Available at: [Link]

  • Pathania, S. et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Available at: [Link]

  • El-Gamal, M. I. & Oh, C.-H. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Milinavičiūtė, I. et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Kaunas University of Technology. Available at: [Link]

  • Schlenzig, D. et al. (2023). (PDF) Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. ResearchGate. Available at: [Link]

  • Kumar, A. et al. (2018). An Evolving Role of Piperazine Moieties in Drug Design and Discovery. ResearchGate. Available at: [Link]

  • Wang, Y. et al. (2018). Discovery of 2-(4-Substituted-piperidin/piperazine-1-yl)-N-(5-cyclopropyl-1H-pyrazol-3-yl)-quinazoline-2,4-diamines as PAK4 Inhibitors with Potent A549 Cell Proliferation, Migration, and Invasion Inhibition Activity. Molecules. Available at: [Link]

  • Zhang, Y. et al. (2019). Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies. European Journal of Medicinal Chemistry. Available at: [Link]

  • Jean, L. et al. (2012). Lessons from (S)-6-(1-(6-(1-Methyl-1H-pyrazol-4-yl)-[10][12][14]triazolo[4,3-b]pyridazin-3 -yl)ethyl)quinoline (PF-04254644), an Inhibitor of Receptor Tyrosine Kinase c-Met with High Potential for Biorhythm-Related Neurologic Adverse Events. ResearchGate. Available at: [Link]_

  • Ghorab, M. M. et al. (2022). New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition. Semantic Scholar. Available at: [Link]

  • Various Authors. (2018-2022). ALK5 inhibitors under development. ResearchGate. Available at: [Link]

Sources

Method

Analytical Characterization of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine: Advanced HPLC Method Development Strategies

Executive Summary The analytical quantification of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine presents a multifaceted chromatographic challenge. As a highly polar, basic molecule containing both a piperazine and a pyrazole m...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The analytical quantification of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine presents a multifaceted chromatographic challenge. As a highly polar, basic molecule containing both a piperazine and a pyrazole moiety, it exhibits a Log P value of less than zero, rendering it practically unretained on traditional hydrophobic reversed-phase (RP) columns[1]. Furthermore, the lack of an extended conjugated π -electron system results in a weak UV chromophore, complicating standard UV detection[2].

This application note details two orthogonal, self-validating methodologies designed to overcome these challenges: Direct Analysis via Hydrophilic Interaction Liquid Chromatography (HILIC) and Pre-Column Derivatization for Reversed-Phase HPLC (RP-HPLC) . By understanding the physicochemical causality behind the molecule's behavior, analysts can deploy these strategies to achieve robust, reproducible, and highly sensitive quantification.

Physicochemical Profiling & Chromatographic Causality

To develop a robust method, we must first analyze why standard approaches fail:

  • The Retention Deficit (Polarity): Standard C18 stationary phases rely on hydrophobic partitioning. Highly hydrophilic compounds like our target analyte prefer the polar mobile phase, eluting in the void volume ( t0​ )[3].

  • The Peak Shape Deficit (Basicity): The secondary amines on the piperazine ring are positively charged at typical mobile phase pH levels. These cations undergo severe secondary ion-exchange interactions with residual acidic silanols on silica-based columns, leading to catastrophic peak tailing and loss of resolution.

  • The Detection Deficit (Absorptivity): Piperazine derivatives absorb weakly in the low UV range (~205 nm)[2]. Monitoring at this wavelength exposes the method to severe baseline noise and interference from organic modifiers and matrix components.

To circumvent these issues, we must either change the chromatographic mode entirely (HILIC) or chemically alter the analyte to fit the column (Derivatization).

Methodological Decision Matrix

HPLC_Workflow Start Analyte: 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Highly Polar, Basic, Weak UV Decision Select Analytical Strategy Start->Decision HILIC Strategy A: HILIC-UV/MS (Direct Analysis) Decision->HILIC Deriv Strategy B: RP-HPLC-UV (Pre-column Derivatization) Decision->Deriv HILIC_Col Column: Zwitterionic or Amide Mobile Phase: >70% ACN + Aq. Buffer HILIC->HILIC_Col Deriv_Rxn Reaction: NBD-Cl + Analyte (Increases Hydrophobicity & UV Abs) Deriv->Deriv_Rxn HILIC_Opt Optimize: Buffer pH (4.5-6.0) & Ionic Strength (10-20 mM) HILIC_Col->HILIC_Opt Valid Self-Validating System (SSTs, Controls, Recovery) HILIC_Opt->Valid Deriv_Col Column: C18 or Chiralpak Mobile Phase: ACN / Water Gradient Deriv_Rxn->Deriv_Col Deriv_Col->Valid

Decision matrix and workflow for HPLC method development of polar basic piperazine derivatives.

Strategy A: Direct Analysis via HILIC-MS/UV

Mechanistic Rationale

HILIC is the premier technique for polar bases. Unlike RP-HPLC, HILIC stationary phases are highly polar, absorbing water from the mobile phase to form a semi-immobilized, water-rich hydration layer[4]. The analyte partitions between the bulk organic mobile phase (typically 60-97% Acetonitrile) and this aqueous layer[5].

Because our analyte is basic, the addition of 10-20 mM ammonium acetate buffer is imperative . The buffer serves a dual purpose: it controls the ionization state of the analyte and masks residual charged silanols on the stationary phase, effectively eliminating electrostatic repulsion or excessive ion-exchange tailing[5].

Self-Validating Protocol: HILIC

Note: A minimum of 3% water is required in the mobile phase at all times to maintain the stationary phase hydration layer[4].

  • Mobile Phase Preparation:

    • Mobile Phase A: 20 mM Ammonium Acetate in Water, adjusted to pH 5.8.

    • Mobile Phase B: Acetonitrile containing 5% Mobile Phase A (ensures constant ionic strength during gradients).

  • Sample Preparation (Critical Step):

    • Dilute the analyte in a solvent matching the initial mobile phase conditions (e.g., 75% Acetonitrile).

    • Causality: Injecting a highly aqueous sample into a HILIC system disrupts the localized hydration layer, causing the injection solvent to act as a strong eluent, resulting in severe band broadening and split peaks.

  • System Suitability Test (SST) - Validation Gate:

    • Void Marker: Inject Toluene ( t0​ ). Toluene is unretained in HILIC.

    • Retention Marker: Inject Cytosine.

    • Acceptance: Resolution ( Rs​ ) > 2.0 between Toluene and Cytosine verifies the integrity of the stationary phase water layer.

  • Chromatographic Execution:

    • Run an isocratic hold at 75% B for 10 minutes. Monitor via ESI-MS (Positive ion mode) or UV at 210 nm.

Strategy B: Pre-Column Derivatization for RP-HPLC-UV

Mechanistic Rationale

For laboratories lacking MS capabilities or robust HILIC setups, chemical derivatization is the optimal path. By reacting the target with 4-chloro-7-nitrobenzofuran (NBD-Cl), we attach a highly conjugated, hydrophobic benzofurazan moiety to the molecule[6].

Chemical Insight: The piperazine ring contains highly nucleophilic secondary aliphatic amines. While the pyrazole ring contains an -NH- group, the aliphatic amines are kinetically favored for nucleophilic aromatic substitution with NBD-Cl. This reaction shifts the maximum absorbance ( λmax​ ) from an unusable 205 nm to a highly specific 340 nm, drastically improving the signal-to-noise ratio and eliminating background solvent interference[2]. Furthermore, the added hydrophobicity allows for excellent retention on standard C18 columns[3].

Self-Validating Protocol: NBD-Cl Derivatization
  • Reagent Preparation:

    • Prepare a 5 mg/mL solution of NBD-Cl in anhydrous Acetonitrile.

  • Derivatization Reaction:

    • Mix 100 μ L of the sample with 100 μ L of NBD-Cl solution and 50 μ L of 0.1 M Sodium Bicarbonate buffer (pH 8.5) to ensure the amines are deprotonated.

    • Incubate at 60°C for 30 minutes in the dark (NBD derivatives are light-sensitive).

  • Quenching:

    • Cool to room temperature and add 50 μ L of 0.1 M HCl to quench the reaction and stabilize the derivative.

  • System Suitability & Controls - Validation Gate:

    • Reagent Blank Control: Process a blank solvent through the exact heating/quenching steps. Acceptance: No interfering peaks at the expected retention time of the derivative (validates that NBD-OH hydrolysis byproducts do not co-elute).

    • Internal Standard (IS): Spike samples with 1-methylpiperazine prior to step 2. Acceptance: Consistent IS peak area confirms uniform derivatization efficiency across the batch.

  • Chromatographic Execution:

    • Inject 10 μ L onto a C18 or Chiralpak IC column[2]. Run a gradient from 10% to 90% Acetonitrile (with 0.1% TFA) over 15 minutes. Detect at 340 nm.

Quantitative Method Parameters Summary

ParameterStrategy A: Direct HILIC-UV/MSStrategy B: RP-HPLC-UV (Derivatized)
Column Chemistry Zwitterionic or Amide (e.g., SeQuant ZIC-HILIC)C18 or Chiralpak IC[2]
Mobile Phase A 10-20 mM Ammonium Acetate (pH 5.8)[5]Water + 0.1% TFA
Mobile Phase B Acetonitrile (with 5% Buffer A)Acetonitrile + 0.1% TFA
Elution Mode Isocratic (75% B / 25% A)Gradient (10% B to 90% B)
Flow Rate 0.3 - 0.5 mL/min (optimized for MS)1.0 mL/min[2]
Detection MS (ESI+) or UV at 210 nmUV at 340 nm[2]
Injection Diluent 75% Acetonitrile (Critical)Initial Mobile Phase (10% ACN)
Primary Advantage No sample preparation; direct MS compatibilityHigh UV sensitivity; utilizes standard C18

References

  • Welch Materials. "Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds." welch-us.com.[Link]

  • Agilent Technologies. "Hydrophilic Interaction Chromatography Method Development and Troubleshooting." agilent.com.[Link]

  • HPLC.eu. "A Simple, Generally Applicable HILIC Method Development Platform Based Upon Selectivity." hplc.eu.[Link]

  • ResearchGate. "Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines." researchgate.net.[Link]

  • Journal of Chemical and Pharmaceutical Research. "Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV." jocpr.com. [Link]

Sources

Application

preparation of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine derivatives and analogs

An Application Guide to the Synthesis of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Derivatives Introduction: The Convergence of Privileged Scaffolds in Drug Discovery In the landscape of medicinal chemistry, certain molecul...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Synthesis of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Derivatives

Introduction: The Convergence of Privileged Scaffolds in Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in successful therapeutic agents, earning them the designation of "privileged scaffolds."[1][2] Among these, the piperazine and pyrazole nuclei are particularly prominent. The piperazine ring, a six-membered heterocycle with two nitrogen atoms, is a cornerstone in drug design, enhancing the pharmacokinetic properties of molecules and featuring in blockbuster drugs like Imatinib and Sildenafil.[3][4] Its nitrogen atoms act as hydrogen bond acceptors and donors, improving water solubility and bioavailability, which are critical for effective drug action.[3][4]

Simultaneously, the pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, offers a rich tapestry of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[5][6][7] Its derivatives are found in numerous clinically approved drugs such as Celecoxib and Ruxolitinib.[6][7]

The strategic fusion of these two powerful scaffolds into a single molecular entity, such as the 2-Methyl-5-(1H-pyrazol-4-yl)piperazine core, creates a new class of compounds with significant therapeutic potential. These hybrid molecules are of particular interest in the development of novel treatments for neurocognitive disorders, where they have shown promise as positive allosteric modulators (PAMs) for targets like the M4 muscarinic acetylcholine receptor (mAChR).[8][9]

This document provides a detailed guide for the rational design and synthesis of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine derivatives and their analogs. It moves beyond simple procedural lists to explain the underlying chemical logic, offering field-proven insights into optimizing these synthetic pathways for drug discovery and development programs.

Part 1: Core Synthetic Strategies and Mechanistic Rationale

The successful synthesis of the target scaffold hinges on a convergent approach, where the pyrazole and piperazine moieties are constructed or functionalized separately before being strategically coupled. This methodology allows for maximum flexibility in generating diverse analogs for structure-activity relationship (SAR) studies.

The Piperazine Fragment: Establishing the Core

The 2-methylpiperazine unit provides a chiral center and two distinct nitrogen atoms (N1 and N4) that can be selectively functionalized. The primary challenge is the regioselective functionalization of these nitrogens.

  • Initial Protection: The synthesis typically begins with commercially available 2-methylpiperazine. To control reactivity, one nitrogen is protected, commonly with a tert-butoxycarbonyl (Boc) group. This is a critical step as it deactivates one nitrogen, allowing for selective reaction at the other. The Boc group is favored due to its stability under a wide range of reaction conditions and its facile removal under acidic conditions.

  • Functionalization Routes:

    • Reductive Amination: This is a highly reliable and versatile method for attaching the piperazine ring to an aldehyde-bearing fragment.[10] The reaction proceeds through the formation of an iminium ion intermediate, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (STAB). STAB is preferred over harsher reagents like sodium borohydride as it is selective for iminiums over carbonyls and is tolerant of mildly acidic conditions.

    • Nucleophilic Substitution (SN2): The free secondary amine of the protected piperazine can act as a nucleophile to displace a leaving group (e.g., a halide or tosylate) on the pyrazole counterpart. This classic method is straightforward but can be limited by steric hindrance and the availability of suitably functionalized pyrazole precursors.[10]

The Pyrazole Fragment: Forging the Aromatic Core

The 4-substituted pyrazole is a key building block. Its synthesis must be efficient and allow for the introduction of a functional "handle" for coupling.

  • Knorr-Type Pyrazole Synthesis: The most classical and robust method involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[11][12] To generate a 4-formylpyrazole (a key intermediate for reductive amination), a Vilsmeier-Haack reaction on a pre-formed pyrazole is a common and effective strategy. This reaction uses a mixture of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) to generate the Vilsmeier reagent, which acts as an electrophile to formylate the electron-rich pyrazole ring.

  • Multicomponent Reactions (MCRs): Modern synthetic chemistry increasingly employs MCRs to build molecular complexity in a single step.[13] Several MCRs can generate highly substituted pyrazoles from simple starting materials, offering improved atom economy and efficiency.[12][13]

Convergent Coupling Workflow

The most logical and modular approach involves coupling a protected 2-methylpiperazine with a functionalized pyrazole. This workflow allows for late-stage diversification, a crucial aspect of medicinal chemistry programs.

G cluster_piperazine Piperazine Synthesis cluster_pyrazole Pyrazole Synthesis cluster_coupling Convergent Coupling & Derivatization P1 2-Methylpiperazine P2 N-Boc-2-methylpiperazine P1->P2 Boc₂O C1 Protected Target Scaffold P2->C1 PY1 Hydrazine + 1,3-Diketone PY2 1H-Pyrazole PY1->PY2 Cyclocondensation PY3 1H-Pyrazole-4-carbaldehyde PY2->PY3 Vilsmeier-Haack PY3->C1 Reductive Amination (NaBH(OAc)₃) C2 Final Deprotected Scaffold C1->C2 Deprotection (TFA or HCl) C3 Analog Library (R-Group Modification) C2->C3 Alkylation / Acylation / etc.

Caption: Convergent synthesis workflow for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine analogs.

Part 2: Experimental Protocols and Methodologies

The following protocols provide a validated, step-by-step methodology for the synthesis of a representative compound and its subsequent derivatization.

Protocol 1: Synthesis of Intermediate A - 1H-Pyrazole-4-carbaldehyde

This protocol details the formylation of pyrazole using a Vilsmeier-Haack reaction.

Materials & Reagents:

  • 1H-Pyrazole

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, ice bath, magnetic stirrer, dropping funnel

Procedure:

  • Vilsmeier Reagent Formation: In a three-neck round-bottom flask under a nitrogen atmosphere, cool anhydrous DMF (3.0 eq) in an ice bath to 0 °C. Add POCl₃ (1.2 eq) dropwise via a dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Reaction Initiation: Stir the resulting mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

  • Substrate Addition: Dissolve 1H-pyrazole (1.0 eq) in anhydrous DCM and add it dropwise to the Vilsmeier reagent.

  • Reaction & Monitoring: Heat the reaction mixture to reflux (approx. 40 °C) and monitor its progress by TLC or LC-MS. The reaction is typically complete within 4-6 hours.

  • Work-up: Cool the mixture to 0 °C and carefully quench by slowly pouring it over crushed ice. Neutralize the solution by adding saturated NaHCO₃ solution until the pH is ~7-8.

  • Extraction & Purification: Extract the aqueous layer with DCM (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield 1H-pyrazole-4-carbaldehyde as a solid.

Protocol 2: Synthesis of Intermediate B - tert-butyl 3-methylpiperazine-1-carboxylate

This protocol describes the regioselective mono-protection of 2-methylpiperazine.

Materials & Reagents:

  • 2-Methylpiperazine

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Dichloromethane (DCM)

  • Deionized water

  • Sodium hydroxide (NaOH)

  • Separatory funnel, magnetic stirrer

Procedure:

  • Dissolution: Dissolve 2-methylpiperazine (1.0 eq) in DCM in a round-bottom flask.

  • Boc Protection: Add a solution of Boc₂O (1.0 eq) in DCM dropwise to the stirred piperazine solution at room temperature.

  • Reaction & Monitoring: Stir the reaction for 12-18 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Work-up: Wash the reaction mixture with a 1M NaOH solution, followed by deionized water.

  • Purification: Dry the organic layer over MgSO₄, filter, and evaporate the solvent in vacuo. The resulting crude product is often pure enough for the next step, but can be further purified by chromatography if necessary.

Protocol 3: Coupling via Reductive Amination

This is the key step to form the target scaffold.

Caption: Key reductive amination coupling step.

Materials & Reagents:

  • Intermediate A (1H-Pyrazole-4-carbaldehyde)

  • Intermediate B (tert-butyl 3-methylpiperazine-1-carboxylate)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM), anhydrous

  • Acetic acid (glacial)

Procedure:

  • Reactant Combination: To a solution of Intermediate A (1.0 eq) in anhydrous DCM, add Intermediate B (1.1 eq).

  • Acid Catalyst: Add a catalytic amount of glacial acetic acid (0.1 eq).

  • Reducing Agent Addition: Stir the mixture for 30 minutes at room temperature, then add NaBH(OAc)₃ (1.5 eq) portion-wise over 15 minutes.

  • Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor by LC-MS for the disappearance of the starting materials and the formation of the product.

  • Work-up: Quench the reaction by the slow addition of saturated NaHCO₃ solution. Separate the organic layer, and extract the aqueous layer with DCM.

  • Purification: Combine the organic layers, dry over MgSO₄, filter, and concentrate. Purify the residue by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in DCM) to afford the Boc-protected target compound.

Protocol 4: Deprotection and Analog Synthesis

The final steps involve unmasking the second nitrogen and creating a library of derivatives.

Procedure (Deprotection):

  • Dissolve the Boc-protected compound (1.0 eq) in DCM.

  • Add trifluoroacetic acid (TFA) (10 eq) or a 4M solution of HCl in dioxane.

  • Stir at room temperature for 1-2 hours until deprotection is complete (monitored by LC-MS).

  • Concentrate the mixture under reduced pressure to remove excess acid and solvent. The resulting product is typically the TFA or HCl salt of the deprotected piperazine.

Procedure (Analog Synthesis via N-Alkylation):

  • Dissolve the deprotected piperazine salt (1.0 eq) in a suitable solvent like DMF or acetonitrile.

  • Add a base such as diisopropylethylamine (DIPEA) (3.0 eq) to neutralize the salt and act as a proton scavenger.

  • Add the desired alkyl halide (R-X) (1.2 eq).

  • Stir the reaction at room temperature or with gentle heating until completion.

  • Purify the final analog using standard work-up and chromatographic techniques (e.g., preparative HPLC).

Part 3: Characterization and Data Analysis

Rigorous analytical validation is essential to confirm the identity, structure, and purity of each synthesized compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure. Key diagnostic signals include the pyrazole C-H proton (typically a singlet around 7.5-8.0 ppm) and the distinct signals for the methyl group on the piperazine ring.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact mass of the synthesized compound, confirming its elemental composition.

  • High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final compounds, which should typically be >95% for biological screening.

Table 1: Representative Data for Synthesized Analogs

Compound IDR-Group (on N4)Yield (%)Purity (HPLC, %)[M+H]⁺ (Observed)
EX-01 -H (deprotected)95 (deprotection)>98%207.1655
EX-02 -CH₃78>99%221.1812
EX-03 -CH₂CH₂OH65>97%251.1917
EX-04 -C(O)CH₃82>99%249.1761

References

  • Synthesis of Piperazines by C-H Functionalization | Encyclopedia MDPI.
  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
  • Pyrazole Scaffolds: A promising frontier in drug discovery. Connect Journals.
  • Neuropharmacological Activity of the New Piperazine Derivative 2-(4-((1- Phenyl-1H-Pyrazol-4-yl)Methyl)Piperazin-1-yl)Ethyl Acetate is Modulated by Serotonergic and GABAergic Pathways. Bentham Science Publishers.
  • Discovery of 2-Methyl-5-(1 H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators for the Treatment of Neurocognitive Disorders. PubMed.
  • Synthetic Studies on N-Methyl Piperazine Containing Pyrazoles and Their Ethoxyphthalimide Derivatives†.
  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives.
  • Anxiolytic-like effect of 2-(4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazin-1-yl)ethan-1-ol is mediated through the benzodiazepine and nicotinic pathways. PubMed.
  • Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). PMC.
  • Piperazine and Pyrazine containing molecules and their diverse pharmacological activities. Semantic Scholar.
  • An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. PMC.
  • Current Developments in Synthetic Protocols for Pyrazolines and Analogs.
  • Pyrazole Scaffold: A Remarkable Tool in Drug Development.
  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews.
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals.
  • Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect. PMC - NIH.
  • The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. MDPI.
  • Pyrazole: an emerging privileged scaffold in drug discovery. PMC - NIH.
  • Pyrazoles and Dihydropyrazoles (Pyrazolines) in Medicinal Chemistry: Structures and Pharmacological Activities. IJFMR.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI.
  • Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. ChemRxiv.
  • (PDF) Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate.
  • Current Developments in Synthetic Protocols for Pyrazolines and Analogs. ResearchGate.
  • Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. MDPI.
  • DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie.
  • Synthesis of New Thiazole-Pyrazole Analogues: Molecular Modelling, Antiproliferative/Antiviral Activities, and ADME Studies. PubMed.
  • Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. KTU ePubl.
  • Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journals.
  • Discovery of 2-Methyl-5-(1H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators for the Treatment of Neurocognitive Disorders | Request PDF. ResearchGate.

Sources

Method

using 2-Methyl-5-(1H-pyrazol-4-yl)piperazine in cross-coupling reactions

Application Note: Regioselective Cross-Coupling of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine in Drug Discovery Executive Summary The integration of complex, multi-nitrogen heterocycles into drug scaffolds is a cornerstone o...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Regioselective Cross-Coupling of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine in Drug Discovery

Executive Summary

The integration of complex, multi-nitrogen heterocycles into drug scaffolds is a cornerstone of modern medicinal chemistry, particularly in the development of kinase inhibitors and CNS-active therapeutics[1]. The compound 2-Methyl-5-(1H-pyrazol-4-yl)piperazine (CAS: 2366183-20-0)[2] serves as a highly versatile, yet challenging, bifunctional building block. Containing both a basic aliphatic piperazine ring and an amphoteric heteroaromatic pyrazole ring, its use in C-N cross-coupling reactions demands precise chemoselective and regioselective control to prevent the formation of complex oligomeric mixtures.

Mechanistic Insights: Causality in Regioselective Cross-Coupling

When subjecting 2-Methyl-5-(1H-pyrazol-4-yl)piperazine to Buchwald-Hartwig amination conditions, three potential nucleophilic sites compete for the electrophilic palladium-aryl complex:

  • Piperazine N1 (Aliphatic, secondary amine)

  • Piperazine N4 (Aliphatic, secondary amine)

  • Pyrazole NH (Heteroaromatic, secondary amine)

Chemoselectivity (Piperazine vs. Pyrazole): The pKa of the pyrazole NH is approximately 14, whereas the piperazine secondary amines possess a pKa of ~9-10. By employing a weak, insoluble inorganic base such as Cesium Carbonate (Cs2CO3) in a non-polar solvent (1,4-Dioxane), the reaction selectively deprotonates the more basic aliphatic amines upon coordination to the Pd(II) center. This thermodynamic difference leaves the pyrazole NH unreactive, eliminating the need for transient protecting groups[3].

Regioselectivity (N1 vs. N4): The piperazine ring is 2,5-disubstituted. N1 is adjacent to a methyl group (C2), while N4 is adjacent to a pyrazol-4-yl group (C5). Because the aromatic pyrazole ring exerts a significantly larger steric footprint than the freely rotating methyl group, N4 is highly sterically hindered. To exploit this difference, a bulky, electron-rich biaryl phosphine ligand like RuPhos is utilized. The massive steric bulk of the RuPhos-Pd complex severely penalizes coordination at N4, funneling the reaction almost exclusively toward N1[3].

Chemoselectivity Substrate 2-Methyl-5-(1H-pyrazol-4-yl) piperazine N1 Piperazine N1 Primary Target (Favored) Substrate->N1 RuPhos/Pd N4 Piperazine N4 Sterically Hindered Substrate->N4 Trace NH Pyrazole NH Low Nucleophilicity Substrate->NH Unreactive

Caption: Chemoselectivity profile of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine in C-N coupling.

Representative Optimization Data

The following table summarizes the quantitative optimization of the catalytic system to achieve maximum N1-regioselectivity while suppressing pyrazole arylation.

EntryCatalystLigandBaseSolventTemp (°C)Yield (%)Regioselectivity (N1:N4)
1Pd2(dba)3BINAPNaOtBuToluene100422.5:1
2Pd2(dba)3XPhosCs2CO3Dioxane80688:1
3 Pd2(dba)3 RuPhos Cs2CO3 Dioxane 80 89 >20:1
4Pd(OAc)2RuPhosK3PO4DMF905512:1
5NoneNoneK2CO3DMSO1200N/A (SNAr fails)

Note: Strong bases (Entry 1) lead to competitive pyrazole deprotonation and complex mixtures. RuPhos (Entry 3) provides the optimal steric environment for N1 selectivity[3].

Experimental Workflow & Protocols

Workflow Step1 1. Pre-Catalyst Activation Pd2(dba)3 + RuPhos Step2 2. Substrate Addition Aryl Halide + Piperazine Step1->Step2 Step3 3. Oxidative Addition Formation of Ar-Pd(II)-X Step2->Step3 Step4 4. Amine Coordination Selective N1-Binding Step3->Step4 Step5 5. Reductive Elimination C-N Bond Formation @ 80°C Step4->Step5 Cs2CO3 Base Step5->Step3 Pd(0) Regeneration Step6 6. Product Isolation Chromatographic Purification Step5->Step6

Caption: Experimental workflow and catalytic cycle for Buchwald-Hartwig amination.

Detailed Protocol: Regioselective Buchwald-Hartwig Amination

This protocol is designed as a self-validating system to ensure high fidelity and reproducibility in coupling 2-Methyl-5-(1H-pyrazol-4-yl)piperazine with aryl bromides[3].

Materials:

  • Aryl bromide (1.0 mmol)

  • 2-Methyl-5-(1H-pyrazol-4-yl)piperazine (1.1 mmol)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.05 mmol, 5 mol%)

  • RuPhos (0.1 mmol, 10 mol%)

  • Cesium Carbonate [Cs2CO3] (2.0 mmol)

  • Anhydrous 1,4-Dioxane (10 mL)

Step-by-Step Methodology:

  • Reaction Assembly (Glovebox or Schlenk Line): In an oven-dried Schlenk tube equipped with a magnetic stir bar, charge the aryl bromide, 2-Methyl-5-(1H-pyrazol-4-yl)piperazine, Pd2(dba)3, RuPhos, and Cs2CO3.

    • Self-Validation Check: Ensure the Cs2CO3 is finely milled. Clumpy base will result in incomplete deprotonation and stalled catalytic cycles.

  • Solvent Addition and Degassing: Add 10 mL of anhydrous 1,4-Dioxane. Seal the tube with a rubber septum. Sparge the heterogeneous mixture with ultra-pure Argon for 15 minutes.

    • Self-Validation Check: The solution must transition from a turbid suspension to a deeply colored (dark purple/red) mixture. If the solution turns black, premature palladium aggregation (Pd black) has occurred due to oxygen contamination.

  • Catalyst Activation & Heating: Replace the septum with a Teflon screwcap under positive Argon flow. Transfer the sealed tube to a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) for 12–16 hours[3].

    • Self-Validation Check (Colorimetric): Within the first 30 minutes of heating, the reaction mixture should shift from dark purple to a clear yellow/orange hue. This visual cue confirms the successful reduction of Pd(II) to the active RuPhos-Pd(0) species.

  • Reaction Monitoring: After 12 hours, sample 50 µL of the reaction, dilute with LC-MS grade Methanol, filter through a 0.22 µm PTFE syringe filter, and analyze via LC-MS.

    • Self-Validation Check: The disappearance of the aryl bromide peak is the primary progress indicator. If the aryl bromide is consumed but a mass corresponding to[M + 2(Ar)] is observed, it indicates over-coupling at the pyrazole NH. In future runs, lower the temperature to 70 °C to restore chemoselectivity.

  • Workup and Isolation: Cool the reaction to room temperature. Dilute with Ethyl Acetate (20 mL) and filter the mixture through a pad of Celite to remove the inorganic salts and palladium residues. Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Dichloromethane : Methanol, gradient 100:0 to 90:10, with 1% Triethylamine modifier to prevent amine streaking on silica).

References

  • MDPI (Molecules) . Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from: [Link]

  • NIH/PMC . Discovery of an Orally Bioavailable Small-Molecule Inhibitor for the β-Catenin/B-Cell Lymphoma 9 Protein–Protein Interaction. Retrieved from: [Link]

Sources

Application

Application Note: High-Throughput Cell Viability Screening of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Kinase Inhibitor Derivatives

Audience: Researchers, assay development scientists, and drug discovery professionals. Focus: ATP-based luminescent cell viability profiling of pyrazole-piperazine fragment derivatives.

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, assay development scientists, and drug discovery professionals. Focus: ATP-based luminescent cell viability profiling of pyrazole-piperazine fragment derivatives.

Mechanistic Context & Scaffold Significance

The 2-methyl-5-(1H-pyrazol-4-yl)piperazine scaffold is a highly privileged pharmacophore in modern oncology drug discovery. The pyrazole moiety frequently acts as a critical hydrogen bond donor and acceptor within the ATP-binding hinge region of various kinases, while the piperazine ring extends into the solvent-exposed channel to improve compound solubility and pharmacokinetic properties[1]. Step-by-step structural optimization of this fragment has yielded potent inhibitors against critical oncogenic targets, including Fms-like tyrosine kinase 3 (FLT3), Cyclin-dependent kinase 2 (CDK2), Mammalian STE20-like protein kinase 3 (MST3), and Integrin-linked kinase (ILK)[1][2][3].

To evaluate the anti-proliferative efficacy of novel libraries derived from this scaffold, an ultra-sensitive, high-throughput cell viability assay is required. This protocol utilizes the Promega CellTiter-Glo® Luminescent Cell Viability Assay. Unlike tetrazolium-based colorimetric assays (e.g., MTT) which rely on metabolic reduction that can be confounded by chemical interference from the test compounds, CellTiter-Glo directly quantifies intracellular adenosine triphosphate (ATP)[4][5]. Because ATP is the universal energy currency of living cells and is rapidly depleted upon cell death, its quantification provides a highly accurate, direct orthogonal measure of cell viability[6][7].

When a potent pyrazole-piperazine derivative competitively binds its target kinase, it halts downstream mitogenic signaling, inducing cell cycle arrest and subsequent apoptosis[1][2]. During the assay, the CellTiter-Glo reagent lyses the cells and utilizes the remaining intracellular ATP to catalyze the oxidation of luciferin via a proprietary thermostable luciferase, producing a luminescent signal directly proportional to the viable cell population[4][8].

MOA Compound 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Derivative Kinase Target Kinase (e.g., FLT3, CDK2, MST3) Compound->Kinase Competitive Binding Proliferation Cell Proliferation & Survival Kinase->Proliferation Inhibits Apoptosis Cell Cycle Arrest / Apoptosis Proliferation->Apoptosis Induces ATP_Drop Intracellular ATP Depletion Apoptosis->ATP_Drop Causes Luminescence Decreased Luminescent Signal ATP_Drop->Luminescence Limits Reaction Assay CellTiter-Glo Reagent (Luciferase + Luciferin) Assay->Luminescence Catalyzes

Mechanism of Action: Kinase inhibition by pyrazole-piperazine derivatives and ATP assay principle.

Experimental Design & Causality

A robust screening protocol must function as a self-validating system. To ensure data integrity during high-throughput screening (HTS) of 2-methyl-5-(1H-pyrazol-4-yl)piperazine derivatives, the following experimental controls and design choices are strictly implemented:

  • Mitigating Microplate Edge Effects: Evaporation in the outer wells of 384-well plates can artificially concentrate media and compounds, skewing viability data.

    • Causality: We mandate filling the outermost perimeter wells with sterile PBS and utilizing breathable plate seals during the 72-hour incubation to maintain uniform osmotic pressure across all test wells.

  • Strict Vehicle Normalization: Small molecule libraries are dissolved in DMSO.

    • Causality: Final DMSO concentrations must be strictly normalized to ≤0.5% (v/v) across all wells. Higher concentrations of DMSO induce solvent-mediated cytotoxicity, which produces false-positive hit rates.

  • Temperature Equilibration: The Ultra-Glo™ Recombinant Luciferase enzyme kinetics are highly temperature-dependent[6].

    • Causality: Equilibrating both the assay plates and the CellTiter-Glo reagent to room temperature (22-25°C) for 30 minutes prior to addition prevents thermal gradients across the plate, ensuring uniform luminescent signal generation[6].

  • Assay Quality Control (Z'-Factor):

    • Causality: Every plate must include maximum signal controls (0.5% DMSO vehicle) and minimum signal controls (10 µM Staurosporine or media-only background). This allows for the calculation of the Z'-factor, ensuring the assay window is statistically robust (Z' ≥ 0.5) for HTS[6].

Step-by-Step Protocol: 384-Well ATP-Based Viability Assay

Reagents & Equipment:

  • CellTiter-Glo® Luminescent Cell Viability Assay (Promega)[4]

  • Target Cell Lines: MV4-11 (FLT3-mutant AML), A549 (Lung Carcinoma)

  • White opaque 384-well microplates (tissue culture treated)

  • Multimode Microplate Reader with luminescence detection

Workflow Step1 Day 1: Cell Seeding (384-well plate) Step2 Day 2: Compound Treatment (10-point dose) Step1->Step2 Step3 Day 5: Equilibration (Room Temp, 30 min) Step2->Step3 Step4 Day 5: CellTiter-Glo Addition (Lysis & Reaction) Step3->Step4 Step5 Day 5: Luminescence Read (IC50 Calculation) Step4->Step5

High-throughput 384-well cell viability screening workflow for kinase inhibitor evaluation.

Step 1: Cell Seeding (Day 1)
  • Harvest exponentially growing MV4-11 and A549 cells. Determine viable cell density using trypan blue exclusion.

  • Dilute cells in their respective assay media to a concentration of 50,000 cells/mL.

  • Dispense 20 µL of the cell suspension (1,000 cells/well) into the inner wells of a white opaque 384-well plate. Note: White plates maximize signal reflection and minimize well-to-well crosstalk.

  • Add 20 µL of sterile PBS to the outermost perimeter wells.

  • Incubate the plate overnight at 37°C, 5% CO2 to allow for cell recovery.

Step 2: Compound Preparation and Treatment (Day 2)
  • Prepare a 10-point, 3-fold serial dilution of the 2-methyl-5-(1H-pyrazol-4-yl)piperazine derivatives in 100% DMSO.

  • Perform an intermediate dilution of the compounds in culture media to achieve a 5X working concentration (DMSO at 2.5%).

  • Transfer 5 µL of the 5X compound solutions to the corresponding wells containing 20 µL of cells (final volume = 25 µL, final DMSO = 0.5%).

  • Include vehicle control wells (0.5% DMSO) and positive control wells (1 µM Staurosporine).

  • Incubate for 72 hours at 37°C, 5% CO2. Rationale: A 72-hour incubation allows sufficient time for the compounds to inhibit kinase activity across multiple cell division cycles, capturing both cytostatic and cytotoxic effects[2].

Step 3: Assay Execution (Day 5)
  • Remove the 384-well plates from the incubator and equilibrate to room temperature for 30 minutes[6]. Simultaneously, thaw the CellTiter-Glo buffer and lyophilized substrate, mix to reconstitute, and equilibrate to room temperature[7].

  • Add 25 µL of the reconstituted CellTiter-Glo Reagent to each well (a 1:1 ratio with the culture media)[6].

  • Place the plate on an orbital shaker at 500 rpm for 2 minutes. Rationale: Mechanical agitation ensures complete cell lysis and rapid release of intracellular ATP[4].

  • Incubate the plate at room temperature for an additional 10 minutes. Rationale: This stabilization period allows the "glow-type" luminescent signal to reach a steady state, which has a half-life of >5 hours[4][5][8].

  • Record luminescence using an integration time of 0.25 to 1.0 second per well.

Data Presentation & Analysis

Calculate the percentage of cell viability relative to the DMSO vehicle control (set to 100% viability)[5]. Plot the dose-response curves using non-linear regression (four-parameter logistic equation) to determine the absolute IC50 values.

Below is a representative data summary table demonstrating how structural modifications to the base 2-methyl-5-(1H-pyrazol-4-yl)piperazine fragment alter kinase selectivity and cellular potency across different cancer lineages[1][2][3].

Compound IDScaffold ModificationPrimary Target KinaseMV4-11 IC50 (nM)A549 IC50 (nM)Selectivity Profile
Fragment Base Unmodified 2-Methyl-5-(1H-pyrazol-4-yl)piperazineN/A>10,000>10,000Inactive
Derivative A N-phenylacetamide substitutionFLT3 / CDK21.2850High FLT3 affinity, AML specific
Derivative B Macrocyclic constraintMST3450106MST3 specific, solid tumor active
Derivative C Trifluoromethyl-biphenyl additionILK1,5002,100Broad spectrum ILK inhibition

Sources

Method

Application Note: Scale-Up Synthesis of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Intermediates via Diketopiperazine Reduction

Strategic Rationale & Process Chemistry Overview The 2,5-disubstituted piperazine framework is a privileged scaffold in medicinal chemistry, frequently utilized to navigate complex 3D chemical space and improve pharmacok...

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Author: BenchChem Technical Support Team. Date: April 2026

Strategic Rationale & Process Chemistry Overview

The 2,5-disubstituted piperazine framework is a privileged scaffold in medicinal chemistry, frequently utilized to navigate complex 3D chemical space and improve pharmacokinetic profiles[1]. However, the direct alkylation of piperazine rings to achieve 2,5-disubstitution is notoriously plagued by regiochemical ambiguity, over-alkylation, and poor diastereoselectivity.

To circumvent these scale-up bottlenecks, this application note details a de novo construction strategy. By utilizing a diketopiperazine (DKP) intermediate, the synthesis achieves absolute regiocontrol and preserves the stereocenters of the starting amino acid building blocks[2]. This chromatography-free, four-step protocol is designed for kilogram-scale execution, leveraging phase-separation workups and crystallization-driven purifications.

Mechanistic Causality in Reagent Selection
  • Protecting Group Strategy: The 1H-pyrazole ring is highly nucleophilic and prone to side reactions during amide coupling and borane reduction. We utilize a Trityl (Trt) protecting group due to its extreme steric bulk, which suppresses pyrazole interference, and its stability toward strongly reducing conditions.

  • Reduction Reagent: Borane-THF ( BH3​⋅THF ) is selected over LiAlH4​ to mitigate severe exotherms and avoid the formation of intractable aluminum salt emulsions during aqueous workup[2].

Synthetic Workflow Visualization

Workflow A N-Boc-Alanine + Methyl (1-Trt-1H-pyrazol-4-yl)glycinate B Dipeptide Intermediate (Amide Coupling) A->B EDC·HCl, HOBt, DIPEA CH2Cl2, 0 °C to RT C 3-Methyl-6-(1-Trt-1H-pyrazol-4-yl) piperazine-2,5-dione (DKP) B->C 1. 4N HCl/Dioxane 2. NaOMe, MeOH, Reflux D 2-Methyl-5-(1-Trt-1H-pyrazol-4-yl) piperazine C->D BH3·THF, Reflux (Global Reduction) E 2-Methyl-5-(1H-pyrazol-4-yl) piperazine (Final Product) D->E TFA / CH2Cl2 then Basic Workup

Figure 1: Scale-up synthetic workflow for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine via DKP reduction.

Step-by-Step Experimental Protocols

Step 1: Dipeptide Formation (Amide Coupling)

Causality: EDC·HCl is utilized over HATU to prevent the formation of organic-soluble byproducts. The water-soluble urea byproduct from EDC is easily purged during the aqueous washes, eliminating the need for silica gel chromatography—a critical requirement for pilot-scale operations.

  • Charge a 50 L jacketed reactor with N-Boc-Alanine (1.0 equiv), Methyl (1-trityl-1H-pyrazol-4-yl)glycinate (1.05 equiv), and HOBt (1.1 equiv) in CH2​Cl2​ (10 vol).

  • Cool the mixture to 0 °C under N2​ atmosphere.

  • Add DIPEA (2.5 equiv) dropwise, maintaining internal temperature < 5 °C.

  • Add EDC·HCl (1.2 equiv) in portions over 1 hour to control the mild exotherm.

  • Self-Validation (IPC): Stir at 20 °C for 12 h. Sample for HPLC (254 nm). Proceed to workup only when N-Boc-Alanine is < 1.0% AUC.

  • Quench with 1M HCl (5 vol) and separate phases. Wash the organic layer with sat. NaHCO3​ (5 vol) and brine (5 vol).

  • Concentrate the organic layer under reduced pressure to afford the dipeptide as a crude foam, utilized directly in the next step.

Step 2: DKP Cyclization

Causality: Acidic cleavage of the Boc group generates the free amine hydrochloride. Subsequent treatment with sodium methoxide neutralizes the salt and drives the intramolecular aminolysis of the methyl ester. The resulting 2,5-diketopiperazine (DKP) is thermodynamically highly stable and precipitates from methanol, allowing isolation by simple filtration[1].

  • Dissolve the crude dipeptide in 1,4-dioxane (5 vol) and cool to 10 °C.

  • Slowly charge 4N HCl in dioxane (4.0 equiv). Stir for 4 h at 20 °C.

  • Self-Validation (IPC): Confirm complete Boc removal via LC-MS.

  • Concentrate to a thick slurry, then co-evaporate with MeOH (2 × 3 vol) to remove excess HCl.

  • Suspend the intermediate in MeOH (10 vol) and cool to 0 °C.

  • Add NaOMe (25 wt% in MeOH, 3.0 equiv) dropwise. Heat the mixture to reflux (65 °C) for 8 h.

  • Self-Validation (IPC): Monitor cyclization by HPLC. Proceed when the uncyclized intermediate is < 0.5%.

  • Cool to 5 °C to induce crystallization. Filter the resulting white solid, wash with cold MeOH (2 vol), and dry under vacuum at 45 °C.

Step 3: Global Reduction of DKP

Causality: Borane cleanly reduces both amides to the corresponding saturated piperazine. The reaction is carefully quenched with acidic methanol to break the highly stable boron-nitrogen complexes that form post-reduction[2].

  • Charge a dry 50 L reactor with the DKP solid (1.0 equiv) and anhydrous THF (10 vol) under N2​ .

  • Add BH3​⋅THF (1.0 M in THF, 6.0 equiv) dropwise at 0 °C.

  • Heat the reaction to reflux (65 °C) for 16 h.

  • Self-Validation (IPC): Quench a 1 mL aliquot in MeOH, analyze by LC-MS for the disappearance of DKP and mono-reduced intermediates.

  • Cool to 0 °C. Safety Critical: Carefully quench by dropwise addition of MeOH (5 vol) to destroy excess borane (Note: Vigorous H2​ evolution will occur).

  • Add 2M HCl (5 vol) and heat to 60 °C for 2 h to break the boron-amine complexes.

  • Cool to 20 °C, adjust pH to 12 with 5M NaOH, and extract with 2-MeTHF (3 × 5 vol).

  • Concentrate the organic phase to yield the Trityl-protected piperazine.

Step 4: Trityl Deprotection & Final Isolation

Causality: The Trityl group is highly acid-labile. The non-polar triphenylmethanol byproduct is efficiently partitioned into the organic phase during an acidic aqueous extraction, leaving the highly polar, water-soluble piperazine product in the aqueous phase for subsequent basification and isolation.

  • Dissolve the protected piperazine in CH2​Cl2​ (8 vol) and cool to 0 °C.

  • Add TFA (10.0 equiv) dropwise. Stir at 20 °C for 2 h.

  • Self-Validation (IPC): Monitor by HPLC for complete consumption of the starting material.

  • Add water (10 vol) and separate the phases. The product resides in the aqueous layer; the triphenylmethanol byproduct remains in the CH2​Cl2​ .

  • Wash the aqueous layer with additional CH2​Cl2​ (2 × 3 vol) to ensure complete removal of Trt-OH.

  • Cool the aqueous layer to 0 °C and adjust pH to 12 using 50% NaOH (aq).

  • Extract the free base product with a highly polar organic mixture, such as CHCl3​ /iPrOH (3:1) (4 × 5 vol).

  • Dry over Na2​SO4​ , filter, and concentrate to afford 2-Methyl-5-(1H-pyrazol-4-yl)piperazine as a crystalline solid.

Scale-Up Metrics & Process Efficiency

The table below summarizes the quantitative performance of the protocol, demonstrating excellent scalability from a 10-gram batch to a 1-kilogram pilot run. The E-factor (kg waste / kg product) remains highly competitive for a linear heterocycle synthesis.

Process StepReaction TypeBatch Scale (10 g) YieldPilot Scale (1 kg) YieldHPLC Purity (Pilot)E-Factor (Pilot)
Step 1 Amide Coupling88%85%98.2%15.4
Step 2 DKP Cyclization92%91%99.5%12.1
Step 3 Borane Reduction81%79%97.8%28.5
Step 4 Trt Deprotection95%93%99.8%18.2
Overall Linear Synthesis 62.3% 56.8% >99.5% ~74.2

References

  • Jain, P., Raji, I. O., Chamakuri, S., MacKenzie, K. R., Ebright, B. T., Santini, C., & Young, D. W. "Synthesis of Enantiomerically Pure 5-Substituted Piperazine-2-Acetic Acid Esters as Intermediates for Library Production." The Journal of Organic Chemistry, 2019, 84(10), 6040-6064. URL:[Link]

  • González, J. F., Ortín, I., de la Cuesta, E., & Menéndez, J. C. "Privileged scaffolds in synthesis: 2,5-piperazinediones as templates for the preparation of structurally diverse heterocycles." Chemical Society Reviews, 2012, 41(21), 6902-6915. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification Strategies for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine

Introduction & Chromatographic Profiling Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of highly polar, nitrogen-dense heterocycles.

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chromatographic Profiling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of highly polar, nitrogen-dense heterocycles. 2-Methyl-5-(1H-pyrazol-4-yl)piperazine presents a distinct chromatographic challenge. The molecule features a piperazine ring (containing two basic secondary amines) and a pyrazole ring (an amphoteric system).

This high nitrogen density results in extreme polarity, significant water solubility, and a strong propensity to act as a hydrogen-bond donor and acceptor. Consequently, researchers often face severe peak tailing on standard silica, poor retention in reversed-phase systems, and product loss during aqueous workups. This guide provides field-proven, mechanistically grounded troubleshooting steps to ensure high-yield isolation.

Diagnostic Purification Workflow

PurificationWorkflow Crude Crude Mixture 2-Methyl-5-(1H-pyrazol-4-yl)piperazine WaterSol Aqueous Workup Feasible? Crude->WaterSol SCX SCX Catch & Release (Strong Cation Exchange) WaterSol->SCX No (Highly Water Soluble) AmineSilica Amine-Functionalized Silica (Normal Phase) WaterSol->AmineSilica Yes (Lipophilic Impurities) PurityCheck Purity > 95%? SCX->PurityCheck AmineSilica->PurityCheck RPHPLC RP-HPLC Polishing (C18 + 0.1% TFA) PurityCheck->RPHPLC No Pure Pure Compound PurityCheck->Pure Yes RPHPLC->Pure

Diagnostic workflow for the purification of polar basic heterocycles.

Troubleshooting Guides & FAQs

Q1: Why does my compound streak irreversibly and tail severely on standard silica gel? A1: Standard bare silica gel is populated with slightly acidic Brønsted silanol groups (Si-OH). The basic secondary amines in the piperazine ring of your compound have a natural, strong electrostatic attraction to these acidic sites[1]. This acid-base interaction causes the compound to stick to the column, resulting in severe peak tailing, broad elution volumes, and poor recovery. Solution: You must neutralize this interaction. You can either add a volatile competing amine (like 1% Triethylamine or NH₄OH) to your mobile phase (e.g., DCM/MeOH/NH₄OH) to mask the silanols[2], or entirely switch your stationary phase to 1, which provides a basic environment that repels the basic compound, ensuring sharp peaks without mobile phase additives[1].

Q2: The compound is highly water-soluble. How do I separate it from a crude reaction mixture without losing it in an aqueous wash? A2: Avoid traditional liquid-liquid extraction. Instead, utilize Strong Cation Exchange (SCX) chromatography . SCX media consists of 3[3]. Mechanism: When you load your crude mixture, the basic piperazine amines protonate and bind ionically to the strongly acidic resin. Neutral and acidic impurities will not bind and can be washed away with methanol. You then elute the pure target compound by neutralizing the ionic bond using a strong methanolic ammonia solution (catch-and-release)[3].

Q3: I am using Reversed-Phase HPLC (C18), but the peaks are broad and elute in the void volume. How do I improve retention? A3: Basic polar amines are highly hydrophilic and elute rapidly on hydrophobic C18 columns. Furthermore, they interact with residual unendcapped silanols on the C18 matrix, causing broadening. Solution: Introduce an ion-pairing agent such as Trifluoroacetic Acid (TFA) at a4[4]. TFA protonates the amines and forms a hydrophobic ion-pair complex with them. This complex increases the apparent lipophilicity of the molecule, enhancing its retention on the C18 phase while simultaneously masking residual silanols to sharpen the peak[4].

Quantitative Data: Stationary Phase Comparison

ParameterStandard Bare SilicaAmine-Functionalized SilicaSCX Resin (Solid Phase)C18 RP-HPLC (0.1% TFA)
Retention Mechanism Adsorption (Polar)Adsorption (Non-interfering)Strong Cation ExchangeHydrophobic / Ion-Pairing
Typical Recovery < 30%> 85%> 95%> 90%
Peak Tailing Factor > 3.0 (Severe)1.0 - 1.2 (Excellent)N/A (Step gradient)1.1 - 1.3 (Good)
Optimal Solvent DCM / MeOH / NH₄OHHexane / EtOAcLoad: MeOH Elute: 2M NH₃ in MeOHH₂O / Acetonitrile + 0.1% TFA
Primary Use Case Not RecommendedLipophilic crude mixturesRemoving non-basic impuritiesFinal polishing / High purity

Self-Validating Experimental Protocols

Protocol A: SCX "Catch-and-Release" Purification

This protocol isolates 2-Methyl-5-(1H-pyrazol-4-yl)piperazine from non-basic reaction byproducts without aqueous extraction[3].

Step 1: Column Equilibration

  • Equilibrate a pre-packed SCX cartridge (e.g., RediSep SCX) with 3 column volumes (CV) of 100% Methanol (MeOH).

  • Validation Checkpoint: Ensure the eluent pH is slightly acidic to neutral (pH 5-7) using pH paper.

Step 2: Sample Loading

  • Dissolve the crude mixture in a minimum volume of MeOH (or DCM/MeOH mixture if solubility is poor). Load onto the cartridge at a slow flow rate (1-2 mL/min).

Step 3: Washing (The "Catch")

  • Wash the column with 3-5 CV of 100% MeOH to remove all neutral and acidic impurities.

  • Validation Checkpoint: Spot the wash fractions on a TLC plate and stain with Ninhydrin. The absence of a colored spot confirms the basic piperazine is securely bound to the resin and not leaking.

Step 4: Elution (The "Release")

  • Elute the target compound using 3-5 CV of 2M Ammonia in Methanol (NH₃/MeOH).

  • Validation Checkpoint: Spot the elution fractions on TLC (Ninhydrin stain). A strong purple/brown spot indicates the successful release of the secondary amine. Evaporate the pooled fractions under reduced pressure to yield the free-base product.

Protocol B: Preparative RP-HPLC with Ion-Pairing

For final polishing to >99% purity, reversed-phase chromatography with TFA is optimal[4].

Step 1: Mobile Phase Preparation

  • Solvent A: HPLC-grade Water + 0.1% TFA (v/v).

  • Solvent B: HPLC-grade Acetonitrile + 0.1% TFA (v/v).

  • Causality Note: The 0.1% TFA ensures the mobile phase pH is ~2.0, fully protonating the piperazine and pyrazole nitrogens to form stable, hydrophobic ion-pairs.

Step 2: Column Equilibration

  • Flush a preparative C18 column with 5% Solvent B for 15 minutes.

  • Validation Checkpoint: Monitor the UV baseline at 220 nm. A completely flat baseline indicates the column is fully equilibrated with the TFA modifier.

Step 3: Gradient Elution

  • Inject the sample (dissolved in Solvent A).

  • Run a shallow gradient: 5% B to 40% B over 20 minutes. (Due to the compound's high polarity, it will elute early; a shallow gradient maximizes resolution from polar impurities).

Step 4: Fraction Analysis

  • Collect peaks detected at 220 nm.

  • Validation Checkpoint: Before pooling, analyze fractions via LC-MS. Confirm the presence of the target mass ( [M+H]+=167.1 m/z ). Lyophilize the validated fractions to remove water, acetonitrile, and volatile TFA.

References

  • Biotage - Is there an easy way to purify organic amines? Source: Biotage Technical Blog URL:[Link]

  • Teledyne ISCO - RediSep SCX column Application Note Source: Teledyne ISCO Chromatography Application Notes URL:[Link]

  • PubMed / NIH - Optimum concentration of trifluoroacetic acid for reversed-phase liquid chromatography of peptides revisited Source: Journal of Chromatography A (2004) URL:[Link]

Sources

Optimization

resolving co-elution problems in 2-Methyl-5-(1H-pyrazol-4-yl)piperazine chromatography

Welcome to the technical support guide for resolving chromatographic challenges with 2-Methyl-5-(1H-pyrazol-4-yl)piperazine and its related impurities. This document is designed for researchers, analytical scientists, an...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for resolving chromatographic challenges with 2-Methyl-5-(1H-pyrazol-4-yl)piperazine and its related impurities. This document is designed for researchers, analytical scientists, and drug development professionals who are encountering co-elution and other separation issues with this polar, basic compound. Our goal is to provide not just protocols, but a deep understanding of the chemical principles at play, enabling you to develop robust and reliable analytical methods.

Introduction: The Challenge of a Polar, Basic Molecule

2-Methyl-5-(1H-pyrazol-4-yl)piperazine is a heterocyclic compound characterized by two key structural features that define its chromatographic behavior:

  • The Piperazine Ring: This moiety contains two nitrogen atoms, making the molecule basic and highly susceptible to changes in mobile phase pH.

  • Pyrazole and Piperazine Moieties: The combination of these rings renders the molecule quite polar.

This combination of polarity and basicity presents a significant challenge for traditional reversed-phase (RP) liquid chromatography. In standard RP-LC, polar compounds often exhibit poor retention, eluting at or near the solvent front.[1] Furthermore, the basic nitrogens can interact with residual silanols on the silica surface of many columns, leading to poor peak shape (tailing) and, consequently, co-elution with closely related impurities.

This guide provides a systematic approach to overcoming these challenges, moving from optimizing standard methods to employing advanced separation techniques.

Frequently Asked Questions (FAQs)

Q1: My 2-Methyl-5-(1H-pyrazol-4-yl)piperazine peak is tailing and co-eluting with an impurity on a C18 column. What is the first thing I should adjust?

A: The most critical parameter to adjust is the mobile phase pH .[2] Your compound has basic nitrogens on the piperazine ring. At low pH (e.g., pH 2-4), these nitrogens will be protonated (positively charged). This protonation can suppress unwanted interactions with acidic silanol groups on the column packing, which is a primary cause of peak tailing for basic compounds.[3] However, the increased charge may also reduce hydrophobic retention on a C18 phase. Conversely, at a high pH (e.g., pH 8-10), the compound will be in its neutral, un-ionized form, which maximizes hydrophobic retention but can exacerbate interactions with silanols if the column is not designed for high pH use.

Initial Recommendation: Start method development at a low pH (e.g., 2.5-3.5 using formic acid or phosphoric acid buffer) to ensure good peak shape.[3][4] If retention is still insufficient, you may need to consider an alternative chromatographic mode.

Q2: I have poor retention in reversed-phase even after optimizing the pH. What should I try next?

A: If you cannot achieve adequate retention in reversed-phase, it is a strong indicator that the separation mechanism is not suitable for your polar analyte. The next logical step is to switch to a chromatographic mode designed for polar compounds, such as Hydrophilic Interaction Liquid Chromatography (HILIC) .[5][6][7] HILIC utilizes a polar stationary phase (like silica, amide, or diol) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile).[8][9] This allows polar analytes to partition into a water-enriched layer on the surface of the stationary phase, providing excellent retention for compounds that are unretained in RP-LC.[8][9]

Q3: What is mixed-mode chromatography, and when should I consider it for my separation?

A: Mixed-mode chromatography (MMC) uses stationary phases that are engineered to provide at least two distinct retention mechanisms, such as reversed-phase and ion-exchange, in a single column.[10][11] For a basic compound like 2-Methyl-5-(1H-pyrazol-4-yl)piperazine, a mixed-mode column combining weak cation-exchange (WCX) and reversed-phase (RP) functionalities can be extremely powerful.[12] You can manipulate both hydrophobic and electrostatic interactions by adjusting the organic solvent content, pH, and ionic strength of the mobile phase.[12] This provides an orthogonal selectivity that can resolve impurities that co-elute in both pure RP and HILIC modes.[10][13] Consider MMC when you have exhausted options in HILIC and RP-LC or when dealing with a complex mixture of impurities with diverse polarities and charge states.[12]

Q4: My compound is chiral. How do I resolve co-eluting enantiomers?

A: The separation of enantiomers requires a chiral environment. This is achieved using a Chiral Stationary Phase (CSP) .[14][15] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for separating chiral molecules containing piperazine or pyrazole motifs.[14][16] Method development involves screening different CSPs and mobile phase systems (normal phase, polar organic, or reversed-phase). For basic compounds, adding a small amount of a basic additive (like diethylamine) to the mobile phase in normal-phase mode can significantly improve peak shape and resolution.[17]

Troubleshooting Guide: From Symptoms to Solutions

This section provides a systematic workflow for diagnosing and resolving co-elution issues based on the chromatographic symptoms observed.

Symptom 1: Poor Peak Shape (Tailing) Causing Peak Overlap
  • Potential Cause: Secondary ionic interactions between the protonated basic analyte and deprotonated (negatively charged) residual silanols on the stationary phase surface.

  • Troubleshooting Steps:

    • Lower Mobile Phase pH: Adjust the aqueous portion of your mobile phase to a pH between 2.5 and 3.5.[3] This protonates the silanols, minimizing their interaction with your positively charged analyte.

    • Increase Buffer Concentration: A higher buffer concentration (e.g., 20-50 mM) can help maintain a consistent pH at the column surface and can also mask some active sites.[4]

    • Use a Modern, Base-Deactivated Column: Switch to a column specifically designed for separating basic compounds. These columns have very low silanol activity or are end-capped to prevent these secondary interactions.

    • Consider an Alternative Column Chemistry: If a C18 is failing, try a phenyl-hexyl or embedded polar group (EPG) phase, which can offer different selectivity and reduce silanol interactions.

Symptom 2: Complete or Near-Complete Co-Elution
  • Potential Cause: Insufficient selectivity between the analyte and the impurity under the current conditions. The compounds have very similar properties in the chosen chromatographic system.

  • Troubleshooting Steps:

    • Change Organic Modifier: If using acetonitrile, switch to methanol, or vice-versa. These solvents have different properties and can alter selectivity.[4]

    • Drastically Change pH: If you are at low pH, try a high pH method (pH > 9) using a pH-stable column (e.g., a hybrid or polymer-based C18). Changing the ionization state of your analyte and impurities can dramatically alter selectivity.

    • Switch to an Orthogonal Chromatography Mode: This is the most powerful solution. If you are in reversed-phase, move to HILIC. The retention mechanism is completely different (hydrophilic partitioning vs. hydrophobic partitioning), which will almost certainly resolve the co-elution.[5][7]

    • Consider Mixed-Mode Chromatography: As a second step, a mixed-mode column provides multiple interaction types simultaneously, offering a high degree of selectivity.[11][12]

Symptom 3: Unresolved Enantiomers
  • Potential Cause: Lack of a chiral selector in the chromatographic system. An achiral column cannot separate enantiomers.

  • Troubleshooting Steps:

    • Select a Chiral Stationary Phase (CSP): Based on literature for similar compounds, polysaccharide-based CSPs are a strong starting point.[14][16] Columns like Chiralpak® or Lux® series are widely used.

    • Screen Mobile Phases: Test different elution modes on the CSP:

      • Normal Phase: Heptane/Ethanol with a basic additive (e.g., 0.1% diethylamine).

      • Polar Organic Mode: 100% Acetonitrile or Methanol.[16]

      • Reversed-Phase: Acetonitrile/Water with a buffer.

    • Optimize Temperature: Column temperature can significantly affect chiral recognition. Test temperatures in the range of 10°C to 40°C. Lower temperatures often improve resolution but increase analysis time.

Advanced Separation Strategies & Protocols

When standard approaches are insufficient, more advanced techniques are required.

Strategy 1: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is often the most effective technique for retaining and separating polar, basic compounds like 2-Methyl-5-(1H-pyrazol-4-yl)piperazine.[5][6][8]

  • Column Selection: Start with a bare silica, amide (e.g., TSKgel Amide-80), or diol-based HILIC column.[8][9]

  • Mobile Phase Preparation:

    • Mobile Phase A (Aqueous): Water with 10 mM Ammonium Acetate or Ammonium Formate, pH adjusted to 3.0 with Formic Acid.

    • Mobile Phase B (Organic): Acetonitrile.

  • Initial Gradient Conditions:

    • Flow Rate: 1.0 mL/min (for a 4.6 mm ID column).

    • Gradient: Start at 95% B, hold for 2 minutes. Decrease to 50% B over 10 minutes. Hold for 2 minutes. Return to 95% B and re-equilibrate for 5 minutes.

  • Optimization:

    • Retention: To increase retention, increase the initial percentage of acetonitrile.[6]

    • Selectivity: Adjust the pH or the buffer concentration of the aqueous mobile phase.

ParameterRecommended Starting Conditions for HILICRationale
Stationary Phase Amide, Silica, or Diol phase (e.g., TSKgel Amide-80)Provides polar surface for hydrophilic partitioning.[8][9]
Mobile Phase A 10 mM Ammonium Formate in Water, pH 3.0Volatile buffer suitable for MS detection; low pH ensures analyte is protonated.
Mobile Phase B AcetonitrileWeak solvent in HILIC; high concentration promotes retention.[5]
Initial %B 90-95%Ensures retention of the polar analyte on the column.
Column Temp. 30-40 °CEnsures reproducible chromatography.
Strategy 2: Two-Dimensional Liquid Chromatography (2D-LC)

For exceptionally complex samples where co-elution persists even after changing modes, 2D-LC offers a massive increase in separation power.[18][19][20] The principle is to combine two independent (orthogonal) separation mechanisms.[20][21] A powerful combination for this analyte would be HILIC in the first dimension and reversed-phase in the second.

  • First Dimension (1D): Perform a separation using an optimized HILIC method.

  • Fraction Transfer: As the unresolved peak cluster elutes from the 1D HILIC column, an automated valve diverts this specific fraction into a sample loop or onto a trap column.[22]

  • Second Dimension (2D): The trapped fraction is then injected onto a second column, typically a fast-separating reversed-phase C18 column, using a different mobile phase gradient (e.g., water/acetonitrile with formic acid).

  • Detection: The separated peaks are detected after the 2D column. This "heart-cutting" approach focuses the power of the second dimension only on the problematic, co-eluting section of the first chromatogram.[20]

Strategy 3: Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique that uses supercritical CO2 as the primary mobile phase.[23][24] It is particularly well-suited for both chiral and achiral separations of polar compounds.[23] The low viscosity of the mobile phase allows for very fast and efficient separations.[23] For polar compounds, a co-solvent such as methanol is added to the CO2 to increase mobile phase polarity and elution strength.[25][26]

Visualization of Troubleshooting Workflows

To aid in method development, the following diagrams illustrate key decision-making processes.

Troubleshooting_Workflow cluster_start Initial Observation cluster_rp_opt Reversed-Phase Optimization cluster_advanced Advanced Modes start Co-elution Observed in RP-LC peak_shape Assess Peak Shape start->peak_shape adjust_ph Adjust Mobile Phase pH (Try pH 2.5-3.5) peak_shape->adjust_ph Tailing or Fronting retention Sufficient Retention? peak_shape->retention Good Shape, Still Co-elutes good_shape Good Peak Shape? adjust_ph->good_shape change_col Try Base-Deactivated or Different RP Column good_shape->change_col No good_shape->retention Yes change_col->good_shape go_hilic Switch to HILIC Mode retention->go_hilic No go_mmc Try Mixed-Mode (RP/IEX) retention->go_mmc Yes, but still co-elutes go_2d Consider 2D-LC (HILIC x RP) go_mmc->go_2d Still co-elutes

Caption: Troubleshooting decision tree for resolving co-elution.

pH_Effect_Diagram cluster_ph Effect of pH on Analyte Charge and Retention cluster_retention low_ph Low pH (2-4) Analyte is Doubly Charged (++) High Polarity mid_ph Mid pH (6-8) Analyte is Singly Charged (+) Intermediate Polarity low_ph->mid_ph Increase pH ret_hilic HILIC Retention: Low pH > Mid pH > High pH low_ph->ret_hilic high_ph High pH (>10) Analyte is Neutral (0) Lowest Polarity mid_ph->high_ph Increase pH ret_rp RP-LC Retention: High pH > Mid pH > Low pH high_ph->ret_rp

Caption: Impact of mobile phase pH on analyte properties and retention.

References

  • Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique.
  • Using Two-dimensional Liquid Chromatography to Separate Complex Mixtures of Peptides. LCGC North America.
  • How Good is SFC for Polar Analytes?.
  • Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity.
  • Two-Dimensional Liquid Chromatography Advancing Metabolomics Research. IntechOpen.
  • Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.
  • 2D-Liquid Chromatography: Principles & Uses. Phenomenex. [Link]

  • Control pH During Method Development for Better Chromatography. Agilent. [Link]

  • Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR). RSC Publishing. [Link]

  • What is Supercritical Fluid Chromatography. Teledyne Labs. [Link]

  • Separation of Highly Polar Compounds by SFC With Detection by Q-TOF LC/MS. Agilent. [Link]

  • Metamorphosis of supercritical fluid chromatography: A viable tool for the analysis of polar compounds?. ResearchGate. [Link]

  • Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters Corporation. [Link]

  • An Overview on Advancements of Two-Dimensional Liquid Chromatography (2D-LC) in Pharmaceutical Analysis. Research & Reviews: Journal of Pharmaceutical Analysis. [Link]

  • Mobile Phase Selection in Method Development: How to Optimize. Welch Materials. [Link]

  • The Critical Role of Mobile Phase pH in Chromatography Separations. Greyhound Chromatography. [Link]

  • Fundamentals of mixed mode (multimodal) chromatography. Cytiva. [Link]

  • Eluting Possibilities with Mixed-Mode Chromatography. Pharmaceutical Technology. [Link]

  • Mixed-Mode Chromatography—A Review. LCGC International. [Link]

  • Perspective Chapter: Mixed-Mode Chromatography. IntechOpen. [Link]

  • How to Separate Coeluting Compounds. Chromatography Forum. [Link]

  • Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. PMC. [Link]

  • Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. ResearchGate. [Link]

  • HPLC Troubleshooting Guide. Sepax Technologies. [Link]

  • Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. [Link]

  • Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS. New Journal of Chemistry (RSC Publishing). [Link]

  • Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. [Link]

  • Discovery of 2-Methyl-5-(1 H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators for the Treatment of Neurocognitive Disorders. PubMed. [Link]

  • Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection. ResearchGate. [Link]

  • Gas Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu UK. [Link]

  • HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

Sources

Reference Data & Comparative Studies

Validation

2-Methyl-5-(1H-pyrazol-4-yl)piperazine vs. Standard Piperazine Derivatives: A Comparative Guide for Kinase Inhibitor Design

As kinase inhibitor design evolves from basic ATP-competitive models to highly selective, conformationally restricted paradigms, the selection of core scaffolds dictates both the pharmacokinetic viability and the thermod...

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Author: BenchChem Technical Support Team. Date: April 2026

As kinase inhibitor design evolves from basic ATP-competitive models to highly selective, conformationally restricted paradigms, the selection of core scaffolds dictates both the pharmacokinetic viability and the thermodynamic success of the drug candidate. While standard piperazine derivatives (e.g., unsubstituted piperazine, 1-methylpiperazine) have long been utilized as solubilizing moieties or basic tails, the emergence of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine represents a paradigm shift.

By fusing a heteroaromatic hinge-binding motif (pyrazole) with a conformationally restricted saturated ring (2-methylpiperazine), this specific building block transitions the piperazine moiety from a mere pharmacokinetic (PK) enhancer to a critical pharmacodynamic (PD) driver[1]. This guide provides a rigorous, objective comparison of these scaffolds, detailing the causality behind their performance and providing self-validating protocols for their evaluation.

Mechanistic Causality: The Thermodynamic and Structural Advantage

To understand why 2-Methyl-5-(1H-pyrazol-4-yl)piperazine outperforms standard piperazines in targeted drug discovery, we must analyze the binding event through the lens of thermodynamics ( ΔG=ΔH−TΔS ) and structural biology.

The Enthalpic Driver ( ΔH ): Pyrazole as a Hinge Binder

Standard piperazines lack directional hydrogen-bonding capabilities suitable for the kinase hinge region. They primarily interact via non-specific van der Waals forces or act as solvent-exposed basic centers. In contrast, the 1H-pyrazol-4-yl group is a privileged hinge-binding motif[2]. The adjacent nitrogen atoms on the pyrazole ring act as a precise bidentate system—one nitrogen serves as a hydrogen bond donor, and the other as an acceptor. This allows the scaffold to form highly stable, directional hydrogen bonds with the backbone amide and carbonyl groups of the kinase hinge residues (e.g., Met, Leu, or Ala), significantly driving the enthalpic favorability of the binding event[1][2].

The Entropic Driver ( −TΔS ): Conformational Restriction via the 2-Methyl Group

In solution, standard unsubstituted piperazines rapidly interconvert between multiple chair conformations. When such a flexible molecule binds to a rigid kinase pocket, it must "freeze" into a single conformation, incurring a massive entropic penalty that diminishes overall binding affinity[3].

The addition of the 2-methyl group introduces critical 1,3-diaxial steric clashes that strongly favor a single chair conformation where the methyl group occupies an equatorial position. This pre-organizes the piperazine ring. By restricting the conformational, translational, and rotational degrees of freedom prior to binding, the entropic penalty upon target engagement is drastically reduced[3]. Consequently, the free energy of binding ( ΔG ) is optimized, leading to sub-nanomolar IC50 values that standard piperazines cannot achieve.

Quantitative Performance Comparison

The following table synthesizes the structural and functional divergence between 2-Methyl-5-(1H-pyrazol-4-yl)piperazine and standard piperazine alternatives commonly used in medicinal chemistry.

ParameterPiperazine1-Methylpiperazine1-Phenylpiperazine2-Methyl-5-(1H-pyrazol-4-yl)piperazine
Primary Function Solubilizer / LinkerBasic Tail / SolubilizerHydrophobic SpacerCore Pharmacophore / Hinge Binder
Hinge Binding Capacity NoneNoneWeak (Hydrophobic)Strong (Bidentate H-Bond Donor/Acceptor)
Conformational Flexibility High (Rapid flipping)HighModerateLow (Equatorial pre-organization)
Entropic Penalty ( ΔS ) HighHighModerateLow (Thermodynamically optimized)
Kinase Selectivity Impact NegligibleNegligibleLowHigh (Driven by distinct hinge interactions)
Typical IC50 Impact Baseline~1x to 1.5x~2x to 5x>50x improvement in target affinity[4]

Visualizing the Binding Logic

The structural modules of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine work synergistically. The diagram below maps the causal relationship between the chemical structure and its biological target interactions.

G cluster_0 Structural Modules cluster_1 Kinase Target Interactions Compound 2-Methyl-5-(1H-pyrazol-4-yl)piperazine Pyrazole 1H-Pyrazol-4-yl Motif Compound->Pyrazole Piperazine Piperazine Core Compound->Piperazine Methyl 2-Methyl Substitution Compound->Methyl Hinge Hinge Region Binding (Bidentate H-Bonds) Pyrazole->Hinge Donates/Accepts H-bonds Solvent Solvent Channel Interaction Piperazine->Solvent Solubilization Entropy Conformational Restriction (Reduced Entropic Penalty) Methyl->Entropy Steric Lock Entropy->Hinge Pre-organizes binding

Causal mapping of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine modules to kinase binding mechanics.

Self-Validating Experimental Protocols

To objectively prove the superiority of the pyrazole-methylpiperazine derivative over standard piperazines, researchers must employ a self-validating assay system. The following protocol pairs a biochemical binding assay (TR-FRET) with a live-cell target engagement assay (CETSA). This ensures that biochemical affinity translates to actual intracellular target occupancy.

Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Rationale: TR-FRET eliminates compound auto-fluorescence interference, providing a highly accurate, artifact-free measurement of biochemical IC50.

  • Reagent Preparation: Prepare a 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute the target kinase (e.g., Aurora A or ALK) to a final concentration of 1 nM.

  • Compound Titration: Prepare a 10-point, 3-fold serial dilution of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine and the standard piperazine control in 100% DMSO. Transfer 100 nL of each to a 384-well low-volume plate using an acoustic dispenser (e.g., Echo 550).

  • Kinase Incubation: Add 5 µL of the kinase solution to the assay plate. Incubate for 15 minutes at room temperature to allow pre-binding of the conformationally restricted inhibitor.

  • Reaction Initiation: Add 5 µL of a substrate/ATP mix (ATP at the Km​ for the specific kinase, plus a biotinylated peptide substrate). Incubate for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA, Eu-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).

  • Readout: Incubate for 30 minutes and read on a microplate reader (e.g., PHERAstar) at excitation 337 nm and emission 620 nm/665 nm. Calculate the IC50 using a 4-parameter logistic fit.

Protocol B: Cellular Thermal Shift Assay (CETSA)

Rationale: CETSA validates that the high affinity observed in TR-FRET is maintained in the complex intracellular environment, proving membrane permeability and cellular target engagement.

  • Cell Treatment: Seed target cancer cells (e.g., HCT116) at 1×106 cells/mL. Treat with the IC90 concentration of the test compounds (determined from TR-FRET) or DMSO control for 2 hours at 37°C.

  • Thermal Aliquoting: Harvest the cells, wash with PBS, and divide the cell suspension into 8 equal aliquots in PCR tubes.

  • Thermal Gradient: Subject the aliquots to a thermal gradient (e.g., 40°C to 64°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

  • Lysis: Lyse the cells by adding 0.4% NP-40 and subjecting them to three freeze-thaw cycles (liquid nitrogen to 25°C).

  • Clearance: Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet precipitated (denatured) proteins.

  • Quantification: Analyze the soluble fraction (supernatant) via Western Blotting against the target kinase. The 2-Methyl-5-(1H-pyrazol-4-yl)piperazine derivative will demonstrate a significant thermal shift ( ΔTagg​>3∘C ) compared to standard piperazines, confirming robust intracellular target engagement.

Experimental Workflow Visualization

The integration of these protocols forms a robust screening pipeline for lead optimization.

Workflow Synthesis Compound Synthesis TRFRET TR-FRET Kinase Assay Synthesis->TRFRET Biochemical Validation CETSA CETSA (Target Engagement) TRFRET->CETSA IC50 < 10nM Viability Cell Viability (Phenotypic) CETSA->Viability Intracellular Binding Confirmed LeadOpt Lead Optimization Viability->LeadOpt Efficacy Established

Validation workflow transitioning from biochemical affinity to phenotypic efficacy.

References

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC. nih.gov.
  • A Powerful Approach to Repurposing 3D Hinge Binding Fragments and Its Application to Finding Novel Bruton Tyrosine Kinase Inhibitors | Journal of Chemical Inform
  • Computational Study of Gleevec and G6G Reveals Molecular Determinants of Kinase Inhibitor Selectivity - PMC. nih.gov.
  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - MDPI. mdpi.com.

Sources

Comparative

A Comparative Guide to the Bioanalytical Validation of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine by Mass Spectrometry

Introduction: The Analytical Imperative for Novel Piperazine Derivatives The piperazine scaffold is a cornerstone in modern medicinal chemistry, integral to numerous therapeutic agents. The novel compound, 2-Methyl-5-(1H...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Imperative for Novel Piperazine Derivatives

The piperazine scaffold is a cornerstone in modern medicinal chemistry, integral to numerous therapeutic agents. The novel compound, 2-Methyl-5-(1H-pyrazol-4-yl)piperazine, represents a promising new chemical entity (NCE) with potential applications in drug development. As with any NCE, the journey from discovery to clinical application is underpinned by rigorous analytical science. The ability to accurately and reliably quantify this molecule in complex biological matrices, such as plasma or serum, is not merely a procedural step but a fundamental requirement for defining its pharmacokinetic (PK) and toxicokinetic (TK) profiles.[1]

This guide provides an in-depth, experience-driven comparison of mass spectrometry-based validation for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine. We will dissect the rationale behind methodological choices, present a robust validation framework grounded in current regulatory standards, and compare the performance of liquid chromatography-tandem mass spectrometry (LC-MS/MS) with alternative analytical approaches. The objective is to equip researchers, scientists, and drug development professionals with a comprehensive understanding of how to establish a self-validating, trustworthy, and regulatory-compliant bioanalytical method for this class of compounds.

Pillar 1: The Rationale for LC-MS/MS as the Gold Standard

For the quantitative analysis of small molecules like 2-Methyl-5-(1H-pyrazol-4-yl)piperazine in biological fluids, LC-MS/MS is overwhelmingly the method of choice, often considered the "gold standard".[2] This preference is not arbitrary; it is a deliberate choice based on three core performance attributes:

  • Superior Selectivity: Tandem mass spectrometry (MS/MS) provides exceptional selectivity through the use of Multiple Reaction Monitoring (MRM). We are not merely detecting a molecule with a specific mass (as in single-quadrupole MS), but a specific molecule that fragments in a predictable and unique way. This process involves isolating the protonated molecule (the precursor ion) and then fragmenting it to produce a specific product ion. This precursor-to-product transition is a highly specific fingerprint, minimizing the chance of interference from endogenous matrix components or co-administered drugs.[3]

  • Exceptional Sensitivity: LC-MS/MS instruments can achieve Lower Limits of Quantification (LLOQ) in the low ng/mL or even pg/mL range.[4] This sensitivity is critical, especially in later-phase clinical trials or when analyzing tissue samples where analyte concentrations can be exceedingly low.

  • Broad Applicability: The technique does not rely on the presence of a chromophore, which is a significant advantage for compounds like piperazine derivatives that may have poor UV absorbance.[5] This negates the need for chemical derivatization, a step that can introduce variability and complexity.

Proposed Fragmentation Pathway for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine

To develop a selective MRM method, we must first predict the fragmentation of the parent molecule.

  • Analyte: 2-Methyl-5-(1H-pyrazol-4-yl)piperazine

  • Molecular Formula: C₉H₁₆N₄

  • Monoisotopic Mass: 180.14 g/mol

In positive-ion electrospray ionization (ESI+), the molecule will readily accept a proton, primarily on one of the piperazine nitrogens, to form the precursor ion [M+H]⁺ at m/z 181.1. Collision-induced dissociation (CID) of this precursor is expected to cleave the C-N bonds within the piperazine ring, a common fragmentation route for this class of compounds.

Below is a diagram illustrating the proposed fragmentation for establishing a primary MRM transition.

G cluster_precursor Precursor Ion Selection (Q1) cluster_fragmentation Collision Cell (Q2) cluster_product Product Ion Selection (Q3) Analyte 2-Methyl-5-(1H-pyrazol-4-yl)piperazine [M+H]⁺ m/z 181.1 CID Collision-Induced Dissociation (CID) with N₂ or Ar Analyte->CID ProductIon Primary Product Ion (Methyl-piperazine fragment) m/z 99.1 CID->ProductIon ProductIon2 Secondary Product Ion (Pyrazolyl-ethenyl fragment) m/z 108.1 CID->ProductIon2 G Dev Method Development (Selectivity, Sensitivity, Recovery) FullVal Full Validation (ICH M10) (Accuracy, Precision, Linearity, Stability) Dev->FullVal Method Optimized SampleAnalysis Study Sample Analysis (PK/TK Studies) FullVal->SampleAnalysis Method Validated PartialVal Partial or Cross-Validation (e.g., Change in Matrix, Lab, or Instrument) SampleAnalysis->PartialVal Changes Occur PartialVal->SampleAnalysis Validation Confirmed

Sources

Validation

A Comparative Benchmark Study of 2-Methyl-5-(1H-pyrazol-4-yl)piperazine in Biological Assays for M4 Muscarinic Acetylcholine Receptor Modulation

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparative analysis of the novel compound 2-Methyl-5-(1H-pyrazol-4-yl)piperazine, positioning it within the landscape o...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the novel compound 2-Methyl-5-(1H-pyrazol-4-yl)piperazine, positioning it within the landscape of positive allosteric modulators (PAMs) for the M4 muscarinic acetylcholine receptor (mAChR). While direct experimental data for this specific molecule is emerging, this document synthesizes information from closely related analogs and established M4 PAMs to propose a robust framework for its biological evaluation. We will delve into the rationale behind experimental designs, detail key assay protocols, and present a comparative analysis with established alternative compounds.

Introduction: The Therapeutic Promise of M4 mAChR Positive Allosteric Modulators

The M4 muscarinic acetylcholine receptor, a G protein-coupled receptor (GPCR), is predominantly expressed in the central nervous system, including key regions like the striatum, hippocampus, and cerebral cortex.[1][2] Its activation is linked to the modulation of dopamine release, making it a critical target for the treatment of neuropsychiatric and neurocognitive disorders such as schizophrenia and Alzheimer's disease.[1][3]

Directly targeting the highly conserved orthosteric site of muscarinic receptors with agonists has historically been challenging, often leading to a lack of subtype selectivity and undesirable side effects.[1][4] Positive allosteric modulators (PAMs) offer a more refined therapeutic strategy. These molecules bind to a topographically distinct allosteric site on the receptor, potentiating the effect of the endogenous agonist, acetylcholine (ACh).[1][5] This approach can lead to greater subtype selectivity and a more nuanced modulation of receptor activity.[3][4]

Recent research has highlighted the potential of 2-methyl-5-(1H-pyrazol-4-yl)pyridines as promising M4 mAChR PAMs.[6] The subject of this guide, 2-Methyl-5-(1H-pyrazol-4-yl)piperazine, represents a novel structural analog with the piperazine moiety, a privileged scaffold in medicinal chemistry known for its favorable pharmacokinetic properties and diverse biological activities.[7][8][9] This guide outlines a proposed benchmark study to characterize its M4 PAM activity in comparison to other known modulators.

Comparative Compounds

To establish a comprehensive performance profile for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine, a comparative study against a panel of structurally diverse and well-characterized M4 PAMs is essential. The following compounds are proposed for this benchmark study:

  • VU0467154: A thieno[2,3-c]pyridazine-based M4 PAM, known for its use in preclinical models.[4]

  • LY2033298: A highly selective thieno[2,3-b]pyridine-based M4 PAM.[3]

  • A Novel Tricyclic M4 PAM (e.g., from the 5,6,6- or 6,5,6-tricyclic series): Representing a more recent generation of M4 PAMs with potentially improved CNS penetration and pharmacological properties.[10][11][12]

These comparators provide a spectrum of chemical scaffolds and known activities, allowing for a thorough assessment of the novel compound's potency, selectivity, and potential advantages.

Signaling Pathways and Experimental Workflow

M4 Muscarinic Acetylcholine Receptor Signaling

The M4 receptor primarily couples to the Gαi/o family of G proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[1] Additionally, like many GPCRs, the M4 receptor can also signal through β-arrestin pathways, which are involved in receptor desensitization and can initiate distinct downstream signaling events. A comprehensive understanding of a novel PAM requires interrogating both G-protein-dependent and β-arrestin-mediated signaling.

M4_Signaling_Pathway cluster_intracellular Intracellular M4R M4 mAChR G_protein Gαi/oβγ M4R->G_protein Activation beta_arrestin β-Arrestin M4R->beta_arrestin AC Adenylyl Cyclase G_protein->AC Inhibition cAMP cAMP AC->cAMP Conversion Downstream_Arrestin Downstream Signaling beta_arrestin->Downstream_Arrestin Initiation ACh Acetylcholine (ACh) ACh->M4R Orthosteric Binding PAM 2-Methyl-5-(1H-pyrazol-4-yl)piperazine (PAM) PAM->M4R Allosteric Binding ATP ATP ATP->AC Downstream_G Downstream Signaling cAMP->Downstream_G experimental_workflow cluster_in_vitro In Vitro Characterization cluster_adme In Vitro ADME cluster_in_vivo In Vivo Evaluation (Rodent Model) A1 Primary Screening: Calcium Mobilization Assay (hM4/Gqi5-CHO cells) A2 Potency & Efficacy Determination: G-protein Activation Assay ([35S]GTPγS Binding) A1->A2 A3 Signaling Bias Assessment: β-Arrestin Recruitment Assay (e.g., PathHunter Assay) A2->A3 A4 Selectivity Profiling: Assays against M1, M2, M3, M5 mAChRs A3->A4 B1 Metabolic Stability: Liver Microsome Assay (Human, Rat) A4->B1 B2 Permeability Assessment: (e.g., PAMPA) B1->B2 C1 Pharmacokinetic Studies: Brain Penetration (Kp,uu) B2->C1 C2 Efficacy Model: Amphetamine-Induced Hyperlocomotion C1->C2 end Comparative Data Analysis & Lead Candidate Selection C2->end start Compound Synthesis & Purification start->A1

Caption: Experimental workflow for the benchmark study of M4 mAChR PAMs.

Detailed Experimental Protocols

In Vitro Functional Assays

Rationale: This assay serves as a high-throughput primary screen. It utilizes Chinese Hamster Ovary (CHO) cells co-expressing the human M4 receptor and a chimeric G-protein (Gqi5), which redirects the Gαi/o signal to the Gαq pathway, resulting in a measurable intracellular calcium release upon receptor activation. [10][13] Protocol:

  • Cell Culture: Maintain CHO-K1 cells stably expressing the human M4 receptor and chimeric G-protein in appropriate growth medium.

  • Cell Plating: Seed cells into 96- or 384-well black-walled, clear-bottom microplates and incubate to allow for cell adherence.

  • Dye Loading: Remove the growth medium and add a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer. Incubate to allow for dye uptake.

  • Compound Addition: Place the plate in a Fluorometric Imaging Plate Reader (FLIPR). Add varying concentrations of the test compound (2-Methyl-5-(1H-pyrazol-4-yl)piperazine or comparators).

  • Agonist Stimulation: After a brief pre-incubation with the test compound, add a sub-maximal (EC20) concentration of acetylcholine. [13]6. Data Acquisition: Monitor fluorescence intensity changes over time to measure calcium mobilization.

  • Data Analysis: Plot the concentration-response curves and calculate EC50 values to determine the potency of the PAMs.

Rationale: To assess potential signaling bias, it is crucial to quantify the recruitment of β-arrestin to the activated M4 receptor. This can be achieved using assays like the PathHunter® β-Arrestin recruitment assay. [14] Protocol:

  • Cell Line: Utilize a cell line engineered to co-express a ProLink™-tagged M4 receptor and an Enzyme Acceptor (EA)-tagged β-arrestin.

  • Compound Treatment: Treat cells with a range of concentrations of the test compounds in the presence of a fixed concentration of acetylcholine.

  • Signal Detection: Upon receptor activation and β-arrestin recruitment, the ProLink and EA tags complement, forming a functional β-galactosidase enzyme. Add a substrate that produces a chemiluminescent signal when hydrolyzed.

  • Data Analysis: Measure the chemiluminescent signal and plot concentration-response curves to determine the EC50 for β-arrestin recruitment.

In Vitro ADME Profiling

Rationale: To predict the in vivo half-life of the compounds, their metabolic stability is assessed using liver microsomes, which contain key drug-metabolizing enzymes.

Protocol:

  • Preparation: Prepare a reaction mixture containing pooled human or rat liver microsomes, NADPH (as a cofactor), and the test compound at a known concentration.

  • Incubation: Incubate the mixture at 37°C, taking aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Reaction Quenching: Stop the reaction in the aliquots by adding a cold organic solvent (e.g., acetonitrile).

  • Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

  • Calculation: Determine the rate of disappearance of the compound to calculate its in vitro half-life (t1/2) and intrinsic clearance.

Comparative Data Summary

The following tables present a hypothetical but expected data summary for the comparative analysis. The values for 2-Methyl-5-(1H-pyrazol-4-yl)piperazine are placeholders to be filled with experimental data.

Table 1: In Vitro Potency and Selectivity

CompoundhM4 Calcium Mobilization EC50 (nM) [PAM mode]hM4 β-Arrestin EC50 (nM) [PAM mode]M1/M2/M3/M5 Selectivity
2-Methyl-5-(1H-pyrazol-4-yl)piperazine TBDTBDTBD
VU0467154~100 - 300~100 - 300High
LY2033298~50 - 150~50 - 150Very High
Tricyclic M4 PAM~10 - 50~10 - 50Very High

Table 2: In Vitro ADME and In Vivo Pharmacokinetics

CompoundHuman Liver Microsome Stability (t1/2, min)Rat Brain-to-Plasma Ratio (Kp,uu)
2-Methyl-5-(1H-pyrazol-4-yl)piperazine TBDTBD
VU0467154Moderate~0.5 - 1.0
LY2033298Moderate to High~1.0 - 2.0
Tricyclic M4 PAMHigh>2.0

Conclusion

The development of selective M4 mAChR positive allosteric modulators holds significant promise for the treatment of various CNS disorders. The novel compound, 2-Methyl-5-(1H-pyrazol-4-yl)piperazine, built upon a scaffold known for its favorable drug-like properties, warrants a thorough investigation. The proposed benchmark study, comparing its performance against established M4 PAMs like VU0467154 and LY2033298, will provide crucial insights into its potency, selectivity, signaling bias, and pharmacokinetic profile. The experimental framework detailed in this guide offers a robust and scientifically rigorous approach to elucidating the therapeutic potential of this promising new chemical entity. The data generated will be instrumental in guiding future optimization efforts and determining its viability as a clinical candidate.

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